(R)-3-(Fluoromethyl)piperidine hydrochloride

• CAS: 1443983-88-7

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Methodologies of (R)-3-(Fluoromethyl)piperidine Hydrochloride

Executive Summary

In modern drug discovery, the strategic incorporation of fluorine into saturated nitrogen heterocycles represents a cornerstone of pharmacokinetic optimization. As a Senior Application Scientist, I frequently utilize (R)-3-(Fluoromethyl)piperidine hydrochloride as a premium chiral building block. The precise spatial arrangement of the fluoromethyl group at the C3 position serves as a bioisostere for methyl or methoxy groups, fundamentally altering the molecule's lipophilicity, basicity ( pKa​ ), and metabolic stability without significantly increasing steric bulk. This whitepaper provides an in-depth technical analysis of its chemical properties, self-validating synthetic workflows, and analytical quality control protocols.

Physicochemical Profiling & Structural Analysis

The physicochemical properties of this compound dictate its behavior in both synthetic workflows and biological systems. The hydrochloride salt form is specifically utilized to ensure bench stability and high aqueous solubility during early-stage formulation[1].

Quantitative Data Summary

Property	Value
Chemical Name	(R)-3-(Fluoromethyl)piperidine hydrochloride
CAS Number	1443983-88-7
Molecular Formula	C6​H13​ClFN (Free base: C6​H12​FN )
Molecular Weight	153.63 g/mol
Stereochemistry	(R)-configuration at the C3 chiral center
Physical State	White to off-white crystalline solid

Mechanistic Insight: The Role of Fluorine

The addition of the highly electronegative fluorine atom exerts a strong inductive electron-withdrawing effect (-I effect) on the adjacent piperidine nitrogen. This predictably lowers the pKa​ of the amine from ~10.4 (standard piperidine) to approximately 9.0–9.5. Causality: This pKa​ shift is critical; it increases the fraction of the un-ionized free base present at physiological pH (7.4), thereby enhancing passive membrane permeability and blood-brain barrier (BBB) penetration.

Synthetic Methodology & Chiral Resolution

The synthesis of enantiopure (R)-3-(Fluoromethyl)piperidine requires strict stereochemical control. The following workflow outlines a robust, scalable route starting from commercially available N-Boc-nipecotic acid.

Synthetic workflow and chiral resolution of (R)-3-(Fluoromethyl)piperidine HCl.

Protocol 1: Synthesis and Isolation of the (R)-Enantiomer

This protocol operates as a self-validating system, ensuring that failures are caught in-process rather than at the final API stage.

• Step 1: Selective Reduction

  • Action: Treat N-Boc-nipecotic acid with BH3​⋅THF complex at 0°C, gradually warming to room temperature.

  • Causality: Borane is selected over LiAlH4​ to prevent the unwanted cleavage of the Boc protecting group while selectively reducing the carboxylic acid to a primary alcohol.

  • Validation Check: Perform TLC (Hexane:EtOAc 1:1). The complete disappearance of the starting material ( Rf​≈0.2 ) and the appearance of the alcohol ( Rf​≈0.5 ) validates step completion. If starting material persists, add 0.2 eq BH3​⋅THF .

• Step 2: Deoxofluorination

  • Action: React the intermediate alcohol with in anhydrous DCM at -78°C.

  • Causality: Ultra-low temperatures are critical to control the highly exothermic fluorination and prevent ring-expansion or elimination side reactions (e.g., alkene formation) typical in nitrogen-containing heterocycles.

  • Validation Check: Analyze the crude mixture via 19F NMR. A successful reaction is validated by a distinct doublet of triplets (dt) at approximately -220 ppm. The absence of this peak mandates a halt to prevent the carryover of unreacted alcohol.

• Step 3: Chiral Resolution via SFC

  • Action: Separate the racemic mixture using Supercritical Fluid Chromatography (SFC) on a Chiralpak AD-H column ( CO2​ /MeOH modifier).

  • Causality: SFC is chosen over traditional preparative HPLC for its superior resolution speed and scalability, leveraging the low viscosity and high diffusivity of supercritical CO2​ .

  • Validation Check: Calculate the resolution factor ( Rs​ ). If Rs​<2.0 , adjust the modifier concentration before fraction collection to guarantee >99% enantiomeric excess (ee).

• Step 4: Deprotection and Salt Formation

  • Action: Treat the isolated (R)-enantiomer with 4M HCl in anhydrous dioxane.

  • Causality: Anhydrous conditions prevent the hydrolysis of the fluoromethyl group, which could occur under aqueous acidic conditions, while cleanly precipitating the highly pure hydrochloride salt.

  • Validation Check: Confirm product identity via 1H NMR ( D2​O ). The Boc group signals (strong singlet at ~1.4 ppm) must be completely absent.

Application in Drug Discovery: Metabolic Stability

The incorporation of (R)-3-(Fluoromethyl)piperidine into drug scaffolds is frequently utilized to overcome metabolic liabilities[2]. Standard piperidine rings are highly susceptible to Cytochrome P450 (CYP450)-mediated α -oxidation and subsequent ring opening.

Impact of fluoromethyl substitution on CYP450-mediated metabolic stability.

By replacing a standard methyl group with a fluoromethyl group, the strong C-F bond (bond dissociation energy ~116 kcal/mol) acts as a metabolic block. The electron-withdrawing nature of fluorine deactivates adjacent C-H bonds toward oxidative insertion by CYP enzymes, significantly prolonging the drug's half-life ( t1/2​ ) in vivo.

Analytical Validation Protocols

To ensure the integrity of the chiral building block before its integration into complex Active Pharmaceutical Ingredients (APIs), rigorous analytical validation is required.

Protocol 2: Chiral Purity Determination via HPLC

This protocol quantifies the enantiomeric excess (ee) of the synthesized salt to ensure >99% chiral purity.

• Step 1: Sample Preparation

  • Action: Dissolve 5 mg of the synthesized salt in 1 mL of mobile phase (Hexane/Isopropanol 90:10 containing 0.1% Diethylamine).

  • Causality: Diethylamine (DEA) is added as a mobile phase additive to suppress secondary interactions between the basic piperidine nitrogen and residual acidic silanols on the stationary phase. This prevents severe peak tailing.

  • Validation Check: Visually inspect the solution. If particulate matter is present, filter through a 0.22 µm PTFE syringe filter to protect the chiral column from pressure spikes.

• Step 2: Chromatographic Separation

  • Action: Inject 10 µL onto a (250 x 4.6 mm, 5 µm) at a flow rate of 1.0 mL/min.

  • Causality: The cellulose-based stationary phase of the OD-H column provides optimal chiral recognition for cyclic amines via hydrogen bonding and steric inclusion within the polysaccharide grooves.

  • Validation Check: Monitor baseline stability at 210 nm. A drifting baseline invalidates the run; allow the column to equilibrate for an additional 30 minutes.

• Step 3: Data Analysis and System Suitability

  • Action: Integrate the peaks corresponding to the (R) and (S) enantiomers.

  • Causality: Accurate integration is required to calculate the ee. The (R)-enantiomer typically elutes first under these specific normal-phase conditions.

  • Validation Check: The system is self-validating if the resolution ( Rs​ ) between the two enantiomeric peaks is ≥2.0 and the USP tailing factor is ≤1.5 . If these criteria fail, the mobile phase must be freshly prepared and the column regenerated.

References

• Google Patents (WIPO). "Heterocyclic compounds, associated compositions and associated treatment methods (WO2023151640A1)." World Intellectual Property Organization, 2023.

Sources

• 1. (3R)-3-(fluoromethyl)piperidine hydrochloride | 1443983-88-7 [chemicalbook.com]
• 2. WO2023151640A1 - Composés hétérocycliques, compositions associées et procédés de traitement associés - Google Patents [patents.google.com]

The Strategic Role of (R)-3-(Fluoromethyl)piperidine Hydrochloride in Modern Drug Discovery

By: Senior Application Scientist

The transition from flat, two-dimensional aromatic rings to sp3-rich, three-dimensional scaffolds is a defining paradigm in contemporary medicinal chemistry. Within this landscape, (R)-3-(Fluoromethyl)piperidine hydrochloride has emerged as a highly privileged chiral building block. By strategically positioning a fluoromethyl group on a saturated nitrogen heterocycle, drug developers can simultaneously modulate physicochemical properties, enhance metabolic stability, and establish highly specific spatial vectors for target engagement.

This technical guide dissects the mechanistic rationale, physicochemical profiling, and experimental workflows necessary to leverage this building block in Fragment-Based Drug Discovery (FBDD) and lead optimization.

Physicochemical Profiling & Mechanistic Rationale

The incorporation of a fluoromethyl moiety at the 3-position of the piperidine ring is not merely a structural variation; it is a calculated intervention to optimize the pharmacokinetic and safety profiles of a drug candidate.

Basicity Attenuation and hERG Liability

Standard piperidines possess a highly basic secondary amine (pKa ~11.2), meaning they are predominantly protonated at physiological pH (7.4). This high degree of protonation frequently drives non-specific electrostatic interactions, most notably with the inner cavity of the human ether-à-go-go-related gene (hERG) potassium channel, leading to severe cardiotoxicity risks.

The highly electronegative fluorine atom exerts a strong inductive electron-withdrawing effect (-I effect) through the sigma-bond framework. In 3-(fluoromethyl)piperidine, this inductive effect lowers the pKa of the adjacent amine nitrogen to approximately 10.1 [1]. This precisely tuned reduction in basicity decreases the fraction of protonated molecules at physiological pH, significantly mitigating hERG channel affinity while maintaining sufficient solubility [1].

Lipophilicity and Metabolic Stability

Fluorination is a classical strategy to block cytochrome P450-mediated oxidative metabolism. While a direct C-F bond at the 3-position is highly stable, the fluoromethyl (-CH2F) group acts as a robust bioisostere for methyl or hydroxymethyl groups. It modulates the hydrogen-bond basicity of the molecule and fine-tunes the overall lipophilicity (LogD), often resulting in improved membrane permeability without the massive lipophilic penalty associated with trifluoromethyl (-CF3) groups [2].

3D Conformational Control

The chirality of the (R)-enantiomer is critical. Saturated rings like piperidine exist in dynamic chair conformations. The steric bulk and stereoelectronic effects (e.g., gauche effects) of the fluoromethyl group lock the piperidine ring into a preferred conformation, projecting the functional group into specific spatial vectors. This 3D character is essential for binding to complex, chiral protein pockets, such as the Leu26 pocket in HDM2-p53 protein-protein interaction inhibitors [3].

Comparative Physicochemical Data

To illustrate the impact of the fluoromethyl substitution, the following table summarizes the quantitative physicochemical shifts across piperidine derivatives.

Compound	Approx. pKa	Relative Lipophilicity (LogP Trend)	Metabolic Stability (C3 Position)	3D FBDD Utility
Piperidine	11.2	Baseline	Low (Prone to oxidation)	Low (No functional vectors)
3-Methylpiperidine	11.0	Higher than baseline	Moderate	Moderate
3-Fluoropiperidine	9.0	Lower than baseline	High	High
(R)-3-(Fluoromethyl)piperidine	10.1	Slightly higher than baseline	High	Very High (NMR active)

Data synthesized from chemoinformatic evaluations of fluorinated piperidines [1][2].

Applications in Fragment-Based Drug Discovery (FBDD)

The presence of the fluorine atom renders (R)-3-(fluoromethyl)piperidine an exceptional fragment for 19F NMR screening. Because fluorine is 100% naturally abundant and highly sensitive to its local magnetic environment, 19F NMR provides a rapid, background-free method to detect fragment binding to a target protein.

Upon binding to a protein, the transverse relaxation time (T2) of the fragment decreases, and its chemical shift may perturb. This allows for the screening of complex mixtures without the signal overlap typically seen in 1H NMR.

Workflow of 19F NMR-guided Fragment-Based Drug Discovery using fluorinated piperidines.

Mechanistic pathway illustrating hERG cardiotoxicity liability reduction via pKa modulation.

Experimental Methodologies: Self-Validating Protocols

To ensure robust integration of (R)-3-(fluoromethyl)piperidine into synthetic pipelines, the following protocols emphasize causality and self-validation. Because the building block is supplied as a hydrochloride salt, base selection is critical to liberate the free amine without inducing side reactions.

Protocol A: HATU-Mediated Amide Coupling

Rationale: HATU is selected for its high efficiency in coupling sterically hindered secondary amines. N,N-Diisopropylethylamine (DIPEA) is utilized because its steric bulk prevents it from acting as a competing nucleophile, while effectively neutralizing the piperidine HCl salt and deprotonating the carboxylic acid.

Step-by-Step Workflow:

• Activation: Dissolve the target carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF to achieve a 0.2 M concentration.

• Base Addition: Add DIPEA (3.0 eq). Causality: 1 eq neutralizes the acid, 1 eq neutralizes the piperidine HCl salt, and 1 eq acts as a catalytic excess. Stir at room temperature for 15 minutes to form the active OAt ester.

• Amine Addition: Add (R)-3-(Fluoromethyl)piperidine hydrochloride (1.1 eq) in a single portion.

• Self-Validation (LC-MS): Stir for 2–4 hours. Monitor the reaction via LC-MS. The protocol is self-validating when the mass of the active ester disappears, replaced entirely by the [M+H]+ signal of the desired amide.

• Workup: Quench with saturated aqueous NaHCO3. Extract with EtOAc. Wash the organic layer extensively with 5% aqueous LiCl (to partition the DMF into the aqueous phase), dry over Na2SO4, and concentrate in vacuo.

Protocol B: Nucleophilic Aromatic Substitution (SNAr)

Rationale: The inductive pull of the fluoromethyl group slightly attenuates the nucleophilicity of the secondary amine. Consequently, SNAr reactions with aryl halides require elevated temperatures and a polar aprotic solvent (DMSO) to overcome the activation energy barrier.

Step-by-Step Workflow:

• Reaction Assembly: In a sealed tube, combine (R)-3-(Fluoromethyl)piperidine hydrochloride (1.2 eq), the electrophilic aryl fluoride/chloride (1.0 eq), and finely powdered K2CO3 (3.0 eq) in anhydrous DMSO (0.5 M).

• Heating: Purge the vessel with N2 and heat to 90°C for 12 hours.

• Self-Validation (19F NMR): Extract a 50 µL aliquot, dilute in CDCl3, and acquire a rapid 19F NMR spectrum. The -CH2F signal (typically resonating between -210 to -230 ppm) will exhibit a distinct, quantifiable chemical shift upon successful N-arylation. This allows for real-time conversion monitoring without the need for complex chromatography.

• Workup: Cool to room temperature, dilute with water (causing the product to precipitate or partition), and extract with EtOAc. Wash with brine, dry over MgSO4, and purify via flash chromatography.

References

• Le Roch, M., Renault, J., Argouarch, G., Lenci, E., Trabocchi, A., Roisnel, T., Gouault, N., & Lalli, C. "Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery." The Journal of Organic Chemistry, 2024, 89(7), 4932-4946.[Link]

• Linclau, B., et al. "Modulation of the H-Bond Basicity of Functional Groups by α-Fluorine-Containing Functions and its Implications for Lipophilicity and Bioisosterism." Journal of Medicinal Chemistry, 2021.[Link]

• Bogen, S. L., et al. "Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable, Potent, and Efficacious HDM2-p53 Inhibitors." ACS Medicinal Chemistry Letters, 2016.[Link]

An In-Depth Technical Guide to the Pharmacokinetic Properties of (R)-3-(Fluoromethyl)piperidine Derivatives

Introduction: The Strategic Role of the (R)-3-(Fluoromethyl)piperidine Moiety in Modern Drug Discovery

The piperidine scaffold is a cornerstone in medicinal chemistry, present in a multitude of approved pharmaceuticals across various therapeutic areas.[1][2] Its rigid, saturated heterocyclic structure provides a three-dimensional framework that can be strategically modified to optimize interactions with biological targets.[3] Among the various substitutions, the introduction of a fluoromethyl group at the chiral 3-position, specifically in the (R)-configuration, has emerged as a sophisticated strategy to fine-tune the pharmacokinetic profile of drug candidates.[3]

Fluorine, with its high electronegativity and small van der Waals radius, can significantly alter the physicochemical properties of a molecule, thereby influencing its absorption, distribution, metabolism, and excretion (ADME).[3] The strategic placement of a fluoromethyl group can enhance metabolic stability, modulate basicity (pKa), and improve membrane permeability, all of which are critical determinants of a drug's in vivo performance.[4][5][6] This guide provides an in-depth technical overview of the core pharmacokinetic properties of (R)-3-(Fluoromethyl)piperidine derivatives, offering field-proven insights and detailed experimental protocols for their evaluation.

I. Absorption: Navigating the Biological Barriers

The journey of an orally administered drug begins with its absorption from the gastrointestinal tract into the bloodstream. For (R)-3-(Fluoromethyl)piperidine derivatives, several factors, including solubility, permeability, and efflux, govern this process. A common challenge in drug development is poor oral bioavailability, where a compound with excellent in vitro potency fails to show efficacy in vivo due to inadequate absorption.[7]

A. The Influence of the Fluoromethyl Group on Physicochemical Properties Governing Absorption

The introduction of a fluoromethyl group can have a profound impact on key physicochemical parameters that dictate a molecule's absorption profile:

• Lipophilicity (logP/logD): The addition of a fluoromethyl group generally increases the lipophilicity of the piperidine scaffold.[8] This enhanced lipophilicity can potentially improve a compound's ability to passively diffuse across the lipid-rich membranes of the intestinal epithelium.[8]

• Basicity (pKa): The electron-withdrawing nature of the fluorine atom can lower the pKa of the piperidine nitrogen.[4][6] This reduction in basicity can be advantageous, as a lower pKa can lead to a higher fraction of the un-ionized form of the drug in the physiological pH range of the intestine, which is generally more permeable.

• Solubility: While increased lipophilicity can sometimes negatively impact aqueous solubility, the strategic placement of fluorine can, in some cases, lead to improved solubility.[9] This is a crucial parameter, as a drug must be in solution to be absorbed.

B. Experimental Workflow for Assessing Intestinal Permeability: The Caco-2 Permeability Assay

The Caco-2 permeability assay is a widely accepted in vitro model for predicting human intestinal absorption.[8] It utilizes a monolayer of differentiated Caco-2 cells, which form tight junctions and express key transporters found in the small intestine.

Protocol: Caco-2 Permeability Assay

• Cell Culture: Seed Caco-2 cells on a semi-permeable membrane in a Transwell® plate and culture for 21 days to allow for differentiation into a polarized monolayer.[8]

• Monolayer Integrity Check: Assess the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER) and the permeability of a fluorescent marker like Lucifer yellow.

• Compound Preparation: Prepare a stock solution of the (R)-3-(Fluoromethyl)piperidine derivative in a suitable solvent (e.g., DMSO) and then dilute it to the final working concentration in transport buffer (e-g., Hanks' Balanced Salt Solution with HEPES).

• Permeability Measurement (Apical to Basolateral):

  • Add the compound solution to the apical (donor) side of the Transwell®.

  • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral (receiver) side.

  • Simultaneously, take a sample from the apical side at the beginning and end of the experiment to assess compound stability.

• Permeability Measurement (Basolateral to Apical): To assess active efflux, perform the experiment in the reverse direction, adding the compound to the basolateral side and sampling from the apical side.

• Sample Analysis: Quantify the concentration of the test compound in all samples using a sensitive and validated analytical method, such as LC-MS/MS.[10][11][12]

• Data Analysis: Calculate the apparent permeability coefficient (Papp) using the following equation:

  • Papp = (dQ/dt) / (A * C0)

  • Where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

  • The efflux ratio (Papp B-A / Papp A-B) can be calculated to determine if the compound is a substrate for efflux transporters like P-glycoprotein.

II. Distribution: Reaching the Target Site

Once absorbed, a drug is distributed throughout the body via the circulatory system. The extent of distribution is influenced by factors such as plasma protein binding, tissue permeability, and the ability to cross the blood-brain barrier (for CNS-targeted drugs).

A. Plasma Protein Binding (PPB)

Only the unbound fraction of a drug is free to interact with its target and be cleared from the body. Therefore, determining the extent of plasma protein binding is a critical step in understanding a compound's pharmacokinetic profile.

Protocol: Equilibrium Dialysis for Plasma Protein Binding

Equilibrium dialysis is considered the gold standard for determining the extent of drug binding to plasma proteins.[8]

• Apparatus Setup: A semi-permeable membrane separates a chamber containing the test compound in plasma from a chamber containing a buffer.[8]

• Equilibration: The apparatus is incubated at 37°C until equilibrium is reached, allowing the unbound compound to diffuse across the membrane.[8]

• Sampling: After equilibration, samples are taken from both the plasma and buffer chambers.[8]

• Analysis: The concentration of the compound in both chambers is determined by LC-MS/MS.

• Calculation: The percentage of unbound drug is calculated as:

  • % Unbound = (Concentration in buffer chamber / Concentration in plasma chamber) * 100

B. Blood-Brain Barrier Penetration

For drugs targeting the central nervous system, the ability to cross the blood-brain barrier (BBB) is paramount. The physicochemical properties of (R)-3-(Fluoromethyl)piperidine derivatives, such as their lipophilicity and pKa, play a significant role in their potential to penetrate the BBB. In silico models and in vitro BBB models can be used for initial screening, followed by in vivo studies in animal models.[13][14]

III. Metabolism: The Biotransformation Pathway

Metabolism is the process by which the body chemically modifies drugs, typically to facilitate their excretion. The primary site of drug metabolism is the liver, where cytochrome P450 (CYP) enzymes play a major role. The introduction of a fluoromethyl group can significantly impact a compound's metabolic stability.

A. The Role of the Fluoromethyl Group in Enhancing Metabolic Stability

The carbon-fluorine bond is exceptionally strong, making it resistant to enzymatic cleavage. By placing a fluoromethyl group at a potential site of metabolism on the piperidine ring, the overall metabolic stability of the molecule can be enhanced.[15] This can lead to a longer half-life and improved oral exposure.[9]

B. Experimental Workflow for Assessing Metabolic Stability: The Liver Microsomal Stability Assay

This in vitro assay evaluates the susceptibility of a compound to metabolism by CYP enzymes present in liver microsomes.[8]

Protocol: Liver Microsomal Stability Assay

• Incubation: Incubate the (R)-3-(Fluoromethyl)piperidine derivative with liver microsomes (from human, rat, or other relevant species) in the presence of a NADPH-regenerating system to initiate the metabolic reactions.[8]

• Time Points: Collect aliquots from the incubation mixture at several time points (e.g., 0, 5, 15, 30, 60 minutes).[8]

• Reaction Quenching: Stop the metabolic reaction in the aliquots by adding a cold organic solvent, such as acetonitrile, which also precipitates the proteins.[8]

• Analysis: Centrifuge the samples to pellet the precipitated protein and analyze the supernatant for the concentration of the parent compound using LC-MS/MS.

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound against time. The slope of the linear regression line gives the rate constant of elimination (k). From this, the in vitro half-life (t½) and intrinsic clearance (CLint) can be calculated.[8]

Caption: Workflow for the in vitro liver microsomal stability assay.

IV. Excretion: The Final Elimination

Excretion is the process by which a drug and its metabolites are removed from the body, primarily through the kidneys (urine) and the liver (bile/feces). The physicochemical properties of the (R)-3-(Fluoromethyl)piperidine derivatives and their metabolites will influence their route and rate of excretion.

A. Identifying Major Metabolites and Excretion Pathways

Understanding the primary routes of excretion and identifying the major metabolites are crucial for a complete pharmacokinetic profile. In vivo studies in animal models are necessary to obtain this information.

Protocol: In Vivo Metabolite Identification and Excretion Study in Rats

• Dosing: Administer the (R)-3-(Fluoromethyl)piperidine derivative to rats via the intended clinical route (e.g., oral gavage or intravenous injection).

• Sample Collection: House the rats in metabolic cages to allow for the separate collection of urine and feces over a specified period (e.g., 48 or 72 hours). Blood samples can also be collected at various time points.

• Sample Preparation:

  • Urine: May require enzymatic hydrolysis (with β-glucuronidase/sulfatase) to cleave conjugated metabolites.[16][17] Samples are then typically extracted using solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[12][18]

  • Feces: Homogenize with a suitable solvent, followed by extraction.

  • Plasma: Protein precipitation followed by SPE or LLE.[11]

• Analysis: Analyze the processed samples using high-resolution LC-MS/MS to identify and quantify the parent drug and its metabolites.[16][17]

• Data Interpretation: Characterize the chemical structures of the metabolites based on their mass spectral data. Determine the percentage of the administered dose excreted in urine and feces as the parent drug and each major metabolite.

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• 4. Fluorination of 3-(3-(piperidin-1-yl)propyl)indoles and 3-(3-(piperazin-1-yl)propyl)indoles gives selective human 5-HT1D receptor ligands with improved pharmacokinetic profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Frontiers | Current methodologies to the analysis of morphine and its metabolites in biological matrices [frontiersin.org]
• 13. In silico EVALUATION OF THE PHARMACOKINETICS AND TOXICITY OF NOVEL PIPERIDINE DERIVATIVES | Chemical Journal of Kazakhstan [chemjournal.kz]
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Bioisosteric Applications of (R)-3-(Fluoromethyl)piperidine in Medicinal Chemistry: A Technical Guide to Physicochemical Modulation and SAR Optimization

Executive Summary

In modern drug discovery, the strategic incorporation of fluorine is a cornerstone of Structure-Activity Relationship (SAR) optimization. Among fluorinated aliphatic heterocycles, (R)-3-(Fluoromethyl)piperidine has emerged as a highly versatile chiral building block. By acting as a bioisostere for methyl, hydroxymethyl, and ethyl groups, this scaffold allows medicinal chemists to precisely tune lipophilicity, modulate basicity, and enforce specific conformational geometries without significantly altering the steric bulk of the parent molecule.

As a Senior Application Scientist, I have structured this whitepaper to move beyond theoretical concepts, providing a deep dive into the causality behind these physicochemical shifts and offering self-validating experimental protocols to accurately profile these parameters in your drug development campaigns.

The Bioisosteric Rationale: Why (R)-3-(Fluoromethyl)piperidine?

The monofluoromethyl group ( −CH2​F ) is a well-established bioisostere in medicinal chemistry[1]. When positioned at the 3-position of a piperidine ring, it serves as a multifaceted tool:

• Steric Mimicry: The van der Waals radius of fluorine (1.47 Å) is closely matched to oxygen (1.52 Å) and slightly larger than hydrogen (1.20 Å). A −CH2​F group is sterically comparable to a −CH2​OH or −CH2​CH3​ group, allowing it to fit into similar binding pockets without causing steric clashes.

• Metabolic Shielding: Replacing a metabolically labile −CH3​ group with a −CH2​F group blocks cytochrome P450-mediated oxidation at that specific carbon, enhancing the pharmacokinetic half-life of the drug candidate.

• Hydrogen Bond Modulation: Unlike the hydroxyl group, which acts as both a strong hydrogen bond donor and acceptor, the fluoromethyl group acts solely as a weak hydrogen bond acceptor. This fundamental shift can be used to desolvate the molecule and improve membrane permeability.

Logical framework of (R)-3-(Fluoromethyl)piperidine as a bioisosteric scaffold.

Physicochemical Modulation: Causality and Mechanics

To utilize (R)-3-(Fluoromethyl)piperidine effectively, one must understand the underlying physical chemistry driving its behavior. The introduction of fluorine alters the molecule via strong inductive effects and stereoelectronic interactions.

pKa Attenuation via Inductive Effects

The unfunctionalized parent, 3-methylpiperidine, is a strong base with a pKa​ of approximately 11.07[2]. At physiological pH (7.4), it exists almost entirely in its protonated, cationic state, which can hinder passive blood-brain barrier (BBB) penetration.

By substituting the methyl group with a fluoromethyl group, the highly electronegative fluorine atom exerts a strong through-bond electron-withdrawing inductive effect ( −I )[3]. This pulls electron density away from the basic piperidine nitrogen, thermodynamically destabilizing the protonated ammonium ion. Consequently, the pKa​ drops by approximately 1.0 to 1.5 units. This seemingly small shift exponentially increases the fraction of the neutral, un-ionized species at pH 7.4, directly enhancing passive membrane permeability.

Lipophilicity (logP/logD) Tuning

A common misconception is that adding fluorine always increases lipophilicity. In aliphatic systems, replacing a −CH3​ with a −CH2​F actually decreases intrinsic lipophilicity (logP) due to the introduction of a highly polar C−F dipole[4]. However, because the fluoromethyl group also lowers the pKa​ of the adjacent amine, the distribution coefficient at pH 7.4 (logD 7.4​ ) often increases compared to the methyl parent, as more of the molecule exists in the lipophilic neutral state[5].

Conformational Bias

In protonated piperidines, the spatial relationship between the fluoromethyl group and the ammonium center dictates the ring's conformation. The electrostatic attraction between the highly polarized, partially negative fluorine atom and the positively charged NH2+​ center can force the piperidine ring into a specific chair conformation (often favoring an axial disposition to maximize charge-dipole stabilization)[6]. The (R)-enantiomer specifically locks the spatial vector of these interactions, which is critical for precise target engagement.

Quantitative Data Summary

Structural Motif	Estimated pKa​	Estimated logP	logD 7.4​ Impact	Primary Bioisosteric Use
3-Methylpiperidine	~11.07	~1.33	Baseline	N/A (Parent)
3-(Hydroxymethyl)piperidine	~10.40	~0.10	Highly Hydrophilic	H-Bond Donor/Acceptor
3-(Fluoromethyl)piperidine	~9.60 - 10.10	~1.10	Tuned/Balanced	−CH3​ or −CH2​OH mimic

(Note: Exact values vary based on the specific N-substituents and the broader molecular architecture of the drug candidate).

ADME Implications and Metabolic Liabilities

While the C−F bond is highly stable against P450 oxidation, application scientists must be vigilant regarding the "dark side" of fluorine[3]. Monofluoroalkyl groups ( −CH2​F ) can act as electrophilic centers. If the molecule adopts a conformation where an intramolecular nucleophile is in proximity, or if it encounters high concentrations of intracellular glutathione (GSH), the primary fluoride can undergo an SN​2 displacement[3].

Causality in Design: When incorporating (R)-3-(Fluoromethyl)piperidine, ensure that the spatial arrangement does not place the −CH2​F group in striking distance of nucleophilic nitrogens or oxygens within the same molecule to prevent spontaneous cyclization or defluorination toxicity.

Self-Validating Experimental Methodologies

To ensure scientific integrity (E-E-A-T), the physicochemical parameters of fluorinated candidates must be empirically verified. Below are the definitive, self-validating protocols for profiling derivatives of (R)-3-(Fluoromethyl)piperidine.

Protocol 1: Determination of logD 7.4​ via Shake-Flask LC-MS/MS

Rationale: Computational logD predictions for fluorinated aliphatic amines often carry high error margins. Empirical determination via a biphasic shake-flask method coupled with LC-MS/MS provides absolute quantification.

Step-by-Step Workflow:

• Preparation: Prepare a 10 mM stock solution of the (R)-3-(Fluoromethyl)piperidine derivative in LC-MS grade DMSO. Prepare a reference standard (e.g., Propranolol) to validate system suitability.

• Buffer Saturation: Pre-saturate 1-octanol with Phosphate Buffered Saline (PBS, pH 7.4) and vice versa by stirring the two phases vigorously for 24 hours, followed by phase separation.

• Partitioning: In a glass vial, add 500 µL of saturated PBS, 500 µL of saturated 1-octanol, and 10 µL of the compound stock.

• Equilibration: Shake the vials at 300 RPM at exactly 25°C for 60 minutes. (Causality: Temperature control is critical as partitioning is a thermodynamically driven equilibrium).

• Phase Separation: Centrifuge the vials at 3000 x g for 15 minutes to ensure complete resolution of the aqueous and organic phases without micro-emulsions.

• Quantification: Carefully extract aliquots from both the octanol and buffer layers. Dilute appropriately and inject into an LC-MS/MS system.

• Validation (Mass Balance): Calculate the total mass recovered from both phases. If recovery is <90%, it indicates non-specific binding to the glass vial or precipitation, invalidating the run. Calculate logD using: logD=log10​(AUCoctanol​/AUCbuffer​) .

Step-by-step self-validating workflow for LC-MS/MS logD7.4 profiling.

Protocol 2: pKa Determination via Potentiometric Titration

Rationale: To accurately map the inductive effect of the −CH2​F group, high-resolution potentiometry is required.

Step-by-Step Workflow:

• Electrode Calibration: Calibrate the glass pH electrode using certified reference buffers (pH 4.01, 7.00, 10.01) at 25.0 ± 0.1°C.

• Solubilization: Dissolve 1-2 mg of the compound in 10 mL of 0.15 M KCl solution. (Causality: 0.15 M KCl is used to maintain a constant ionic strength that mimics physiological osmolarity, ensuring activity coefficients remain stable during titration).

• Titration: Under a nitrogen atmosphere (to prevent CO2​ absorption which forms carbonic acid and skews results), titrate the solution with standardized 0.1 M HCl down to pH 2.0.

• Back-Titration (Validation): Reverse the titration using standardized 0.1 M KOH back up to pH 12.0. (Causality: Superimposing the forward and backward titration curves validates that the compound did not degrade or precipitate during the assay).

• Data Analysis: Utilize a Bjerrum plot (average number of bound protons vs. pH) to identify the inflection point, which corresponds to the pKa​ of the piperidine nitrogen.

Conclusion

The transition from a standard methyl or hydroxymethyl group to an (R)-3-(Fluoromethyl)piperidine motif is a highly sophisticated tactical maneuver in drug design. By leveraging the strong inductive effects and stereoelectronic properties of the fluorine atom, medicinal chemists can rescue stalled SAR campaigns by simultaneously lowering basicity, fine-tuning lipophilicity, and locking active conformations. However, success requires rigorous empirical validation of these physicochemical shifts and a proactive approach to identifying potential metabolic liabilities.

References

• Applications of Fluorine to the Construction of Bioisosteric Elements for the Purposes of Novel Drug Discovery Source: ResearchGate URL:[Link]

• The Dark Side of Fluorine Source: ACS Medicinal Chemistry Letters URL:[Link]

• Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs Source: Journal of Medicinal Chemistry (ACS) URL:[Link]

• Synthesis and Physicochemical Properties of 3-Fluorocyclobutylamines Source: ResearchGate URL:[Link]

• The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems Source: NIH / PMC URL:[Link]

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• 1. researchgate.net [researchgate.net]
• 2. Page loading... [wap.guidechem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC [pmc.ncbi.nlm.nih.gov]

Literature review of (R)-3-(Fluoromethyl)piperidine hydrochloride in drug discovery

The Strategic Utility of (R)-3-(Fluoromethyl)piperidine Hydrochloride in Modern Drug Discovery: A Technical Whitepaper

Abstract

The incorporation of fluorine into saturated nitrogen heterocycles represents a cornerstone strategy in contemporary medicinal chemistry. Specifically, (R)-3-(Fluoromethyl)piperidine hydrochloride (CAS No. 1241725-60-9) has emerged as a highly privileged chiral building block[1]. By strategically projecting a highly electronegative fluorine atom from the 3-position of the piperidine ring, drug designers can finely tune basicity, enforce conformational rigidity, and block metabolic liabilities. This whitepaper provides an in-depth technical analysis of this building block, detailing its physicochemical rationale, its critical application in immuno-oncology (specifically Cbl-b inhibition), and self-validating protocols for its synthetic integration.

The Physicochemical Calculus of the (R)-3-(Fluoromethyl) Motif

In drug discovery, the transition from a standard piperidine ring to a fluorinated analog is rarely arbitrary; it is a calculated structural intervention. The (R)-3-(fluoromethyl) substitution exerts three distinct, causal effects on the parent pharmacophore:

• pKa Modulation via the Inductive Effect (-I): The highly electronegative fluorine atom withdraws electron density from the basic piperidine nitrogen through the sigma-bond framework. This lowers the conjugate acid's pKa from ~11.2 (unsubstituted) to ~9.2. Causality: A lower pKa increases the fraction of the un-ionized drug at a physiological pH of 7.4, directly enhancing passive lipoidal diffusion across cell membranes and improving oral bioavailability.

• Metabolic Shielding: Cytochrome P450 (CYP) enzymes frequently target the electron-rich α- and β-carbons of saturated amines for oxidative dealkylation. Causality: The extreme bond dissociation energy of the C-F bond (~450 kJ/mol) acts as a metabolic roadblock, preventing hydroxylation at the 3-position and sterically hindering adjacent sites.

• Conformational Locking (The Gauche Effect): The spatial relationship between the highly polarized C-F bond and the nitrogen lone pair induces a strong dipole-dipole interaction. Causality: This forces the piperidine ring into a highly specific, restricted chair conformation. By pre-organizing the molecule into its bioactive conformation, the entropic penalty typically incurred upon binding to a target protein is drastically minimized, thereby increasing binding affinity.

Quantitative Impact Summary

The following table summarizes the physicochemical shifts induced by this specific substitution, demonstrating why medicinal chemists prioritize this building block over non-fluorinated alternatives.

Table 1: Comparative Physicochemical Impact of 3-Position Substitution

Property	Piperidine	(R)-3-Methylpiperidine	(R)-3-(Fluoromethyl)piperidine	Causality / Impact on Drug Design
pKa (Basic Nitrogen)	~11.2	~10.8	~9.2	Lowers basicity, increasing the un-ionized fraction at pH 7.4 to enhance membrane permeability.
LogD (pH 7.4)	~0.3	~0.8	~1.1	Increases lipophilicity relative to hydrogen, improving passive diffusion across lipid bilayers.
Metabolic Stability	High clearance	Moderate clearance	Low clearance	Strong C-F bond blocks CYP450-mediated aliphatic oxidation at the 3-position.
Conformational State	Flexible chair	Equatorial CH3 preference	Locked via Gauche effect	Dipole-dipole interactions restrict ring flipping, minimizing the entropic penalty upon target binding.

Application Case Study: Cbl-b Inhibitors in Immuno-Oncology

A premier example of (R)-3-(fluoromethyl)piperidine's utility is found in the development of novel immunotherapies, specifically inhibitors targeting Casitas B-lineage lymphoma-b (Cbl-b) .

Cbl-b is an intracellular E3 ubiquitin ligase that acts as a critical negative regulator (a "brake") on T-cell activation[2]. Upon T-cell receptor (TCR) engagement, Cbl-b ubiquitinates key downstream signaling proteins, targeting them for degradation and enforcing immune tolerance[2][3]. Recent patent literature (e.g., WO2023151640A1) highlights the use of 3-(fluoromethyl)piperidine derivatives coupled to heterocyclic scaffolds (such as imidazo[1,2-a]pyridines) to create potent, small-molecule Cbl-b inhibitors[4][5].

Mechanistic Rationale: When the (R)-3-(fluoromethyl)piperidine moiety is introduced into the Cbl-b inhibitor scaffold, the chiral fluoromethyl vector projects directly into a narrow, hydrophobic sub-pocket of the E3 ligase. The fluorine atom displaces high-energy structural water molecules, driving a favorable enthalpic gain, while the piperidine nitrogen maintains a crucial salt-bridge with the target. By inhibiting Cbl-b, these compounds prevent the degradation of PLCγ1, thereby sustaining the MAPK/ERK signaling cascade and leading to robust T-cell activation and anti-tumor cytokine release (IL-2, IFN-γ)[2][6].

Figure 1: Cbl-b inhibition pathway showing how fluorinated scaffolds enhance T-cell activation via MAPK/ERK.

Self-Validating Synthetic Methodology

To successfully utilize (R)-3-(Fluoromethyl)piperidine hydrochloride[1] in drug discovery campaigns, chemists must carefully manage its physical state (a hydrochloride salt) and its thermal stability. The following protocol details a Nucleophilic Aromatic Substitution (SNAr) workflow designed to couple this building block to an aryl halide scaffold while preventing undesired defluorination.

Protocol: SNAr Coupling of (R)-3-(Fluoromethyl)piperidine

Objective: To covalently link the piperidine nitrogen to an electrophilic heterocyclic core.

Step 1: Salt Neutralization (Free-basing)

• Action: In an oven-dried vial under nitrogen, suspend (R)-3-(Fluoromethyl)piperidine hydrochloride (1.2 eq) in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration. Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) dropwise at room temperature.

• Causality: The hydrochloride salt is unreactive. DIPEA is selected because it is a sterically hindered, non-nucleophilic base. It efficiently liberates the nucleophilic free amine without competing for the electrophile, unlike smaller bases (e.g., triethylamine).

• Validation Checkpoint: The opaque suspension will transition into a clear, homogeneous solution within 15 minutes, visually confirming the successful generation of the free base.

Step 2: Electrophile Coupling

• Action: Add the aryl halide electrophile (1.0 eq). Seal the vial and heat to 80°C for 12 hours.

• Causality: The electron-withdrawing fluorine slightly reduces the nucleophilicity of the piperidine nitrogen. Heating to 80°C provides the necessary activation energy. However, temperatures exceeding 100°C are strictly avoided to prevent the thermally-induced elimination of hydrogen fluoride (HF), which would destroy the pharmacophore.

Step 3: Reaction Monitoring

• Action: Sample 10 µL of the mixture, dilute in LC-MS grade methanol, and analyze via LC-MS.

• Validation Checkpoint: The chromatogram must show the disappearance of the aryl halide starting material and the emergence of the product mass [M+H]+ . Critical: Scan for a [M−19]+ peak; its presence indicates undesired defluorination, signaling that the reaction temperature must be lowered.

Step 4: Workup and Purification

• Action: Cool the reaction to room temperature, quench with saturated aqueous NaHCO3​ , and extract with ethyl acetate (3x). Wash the combined organic layers with 5% aqueous LiCl . Purify the concentrated crude via reverse-phase preparative HPLC.

• Causality: The 5% aqueous LiCl wash is highly specific for removing residual DMF solvent from the organic layer, which would otherwise interfere with downstream biological assays.

Figure 2: Self-validating synthetic workflow for integrating (R)-3-(Fluoromethyl)piperidine hydrochloride.

Conclusion

(R)-3-(Fluoromethyl)piperidine hydrochloride is far more than a simple structural variant; it is a precision-engineered tool for modern medicinal chemistry. By mastering the causality behind its physicochemical properties and adhering to strict, self-validating synthetic protocols, drug development professionals can leverage this building block to overcome metabolic liabilities, lock bioactive conformations, and successfully drug complex targets such as the Cbl-b immune checkpoint.

References

• EvitaChem.Buy 1-(L-Prolyl)-3-(fluoromethyl)piperidine (EVT-13482323) - Chemical Properties.
• Sigma-Aldrich.3-(Fluoromethyl)piperidine hydrochloride (CAS No.: 1241725-60-9).
• Google Patents (Beigene Ltd).WO2023151640A1 - Composés hétérocycliques, compositions associées et procédés de traitement associés.
• Journal for ImmunoTherapy of Cancer (BMJ).Cbl-b inhibitor NX-1607 activates MAPK/ERK signaling pathway and enhances T-cell activation.
• bioRxiv.Discovery and characterization of small molecule inhibitors of CBL-B that act as intramolecular glue to enhance T-cell activation.

Sources

• 1. Pipyridine | Sigma-Aldrich [sigmaaldrich.cn]
• 2. jitc.bmj.com [jitc.bmj.com]
• 3. biorxiv.org [biorxiv.org]
• 4. WO2023151640A1 - Composés hétérocycliques, compositions associées et procédés de traitement associés - Google Patents [patents.google.com]
• 5. WO2023151640A1 - Composés hétérocycliques, compositions associées et procédés de traitement associés - Google Patents [patents.google.com]
• 6. NX-1607: lifting the Cbl-b brake to promote T cell activation through MAPK/ERK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: C–N Cross-Coupling of (R)-3-(Fluoromethyl)piperidine Hydrochloride

Introduction & Strategic Rationale

The incorporation of fluorine into saturated nitrogen heterocycles is a cornerstone strategy in modern medicinal chemistry. Specifically, (R)-3-(Fluoromethyl)piperidine serves as a highly valuable chiral building block. The introduction of the fluoromethyl (–CH₂F) group subtly modulates the basicity (pKa) of the piperidine nitrogen, improves metabolic stability against cytochrome P450-mediated oxidation, and fine-tunes lipophilicity (logD) without imposing the severe steric bulk associated with a trifluoromethyl (–CF₃) group[1].

Because the free-base form of fluorinated piperidines can be volatile and prone to degradation upon prolonged storage, this reagent is almost exclusively supplied and utilized as a hydrochloride salt . This physical state necessitates specific stoichiometric adjustments during palladium-catalyzed Buchwald-Hartwig aminations to ensure the catalytic cycle does not stall[2].

Mechanistic Insights (E-E-A-T)

As a Senior Application Scientist, it is critical to understand the causality behind the reaction parameters rather than simply following a recipe. The cross-coupling of secondary amine hydrochlorides presents unique challenges that dictate our choice of catalyst and base[3].

• Base Stoichiometry & The Hydrochloride Salt: The presence of the HCl salt requires an additional equivalent of base to liberate the free amine in situ. Standard Buchwald-Hartwig protocols using 1.2–1.5 equivalents of base will fail because the base is consumed neutralizing the HCl, leaving insufficient base to facilitate the crucial deprotonation of the Pd(II)-amine complex[3]. Therefore, 3.0 equivalents of base are strictly required.

• Catalyst Selection (RuPhos Pd G3): The electron-withdrawing nature of the fluoromethyl group slightly decreases the nucleophilicity of the piperidine nitrogen. To overcome this, highly active precatalysts are required. RuPhos Pd G3 is the premier choice for coupling secondary amines[4]. The bulky, electron-rich RuPhos ligand accelerates the oxidative addition of aryl halides and promotes rapid reductive elimination, which outcompetes undesired β-hydride elimination pathways[5].

• Base Selection (NaOtBu vs. Cs₂CO₃): Sodium tert-butoxide (NaOtBu) is the standard, highly effective base for these couplings. However, if the aryl halide coupling partner contains base-sensitive functional groups (e.g., esters, enolizable ketones, or epoxides), the milder inorganic base Cesium Carbonate (Cs₂CO₃) must be substituted, albeit often requiring higher temperatures (100 °C)[3].

RuPhos Pd G3 catalyzed Buchwald-Hartwig cycle for secondary amine hydrochlorides.

Quantitative Data & Optimization

The following table summarizes the optimization landscape for coupling (R)-3-(Fluoromethyl)piperidine hydrochloride with a standard aryl bromide.

Table 1: Optimization of Reaction Conditions

Entry	Catalyst System	Base (Equivalents)	Solvent	Temp (°C)	Yield (%)	Mechanistic Observation
1	Pd(OAc)₂ / PPh₃	Cs₂CO₃ (2.0)	Dioxane	100	<5	No conversion; ligand insufficiently bulky.
2	RuPhos Pd G3	NaOtBu (1.5)	Dioxane	80	15	Stalled; insufficient base to neutralize HCl salt.
3	RuPhos Pd G3	NaOtBu (3.0)	Dioxane	80	92	Complete conversion; highly efficient protocol.
4	RuPhos Pd G3	Cs₂CO₃ (3.0)	Toluene	100	85	Slower kinetics but excellent functional group tolerance.

Experimental Protocols

The following self-validating protocols ensure high reproducibility by strictly controlling atmospheric moisture and oxygen, which are detrimental to the active L-Pd(0) species[2].

Protocol A: Standard Amination (Base-Stable Substrates)

Reagents:

• Aryl Bromide or Chloride (1.0 mmol, 1.0 equiv)

• (R)-3-(Fluoromethyl)piperidine hydrochloride (1.2 mmol, 1.2 equiv)

• RuPhos Pd G3 (0.02 mmol, 2 mol%)

• Sodium tert-butoxide (NaOtBu) (3.0 mmol, 3.0 equiv)

• Anhydrous 1,4-Dioxane (5.0 mL, 0.2 M)

Step-by-Step Methodology:

• Preparation: To an oven-dried 20 mL reaction vial equipped with a magnetic stir bar, add the aryl halide, (R)-3-(Fluoromethyl)piperidine hydrochloride, RuPhos Pd G3, and NaOtBu.

• Inert Atmosphere: Seal the vial with a PTFE-lined septum cap. Connect the vial to a Schlenk line via a needle. Evacuate the vial under high vacuum for 3 minutes, then backfill with dry Argon. Repeat this cycle three times.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (5.0 mL) via syringe.

• Heating: Place the vial in a pre-heated aluminum block at 80 °C. Stir vigorously (800 rpm) for 12 hours. The reaction mixture will typically transition from a reddish suspension to a dark brown/black mixture.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (10 mL) and filter the mixture through a short pad of Celite to remove palladium black and inorganic salts. Wash the Celite pad with additional ethyl acetate (2 × 10 mL).

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure N-arylated (R)-3-(fluoromethyl)piperidine.

Protocol B: Mild Amination (Base-Sensitive Substrates)

For substrates containing esters or enolizable ketones, replace NaOtBu with Cs₂CO₃ (3.0 mmol, 3.0 equiv) and change the solvent to Anhydrous Toluene (5.0 mL) . Increase the reaction temperature to 100 °C and extend the reaction time to 24 hours . All other steps remain identical to Protocol A[3].

Step-by-step experimental workflow for the Buchwald-Hartwig amination of piperidine hydrochlorides.

References

• Fleurisson, C., et al. "Intramolecular Buchwald–Hartwig N-arylation of bicyclic hydrazines: practical access to spiro[indoline-2,3′-piperidines]." Organic & Biomolecular Chemistry 21 (2023): 3542-3546. URL:[Link]

• Acharyya, R. K., et al. "An Update on Clinically Advanced PROTAC Degraders and Their Synthesis." Molecules 31.1 (2026): 33. URL:[Link]

• Ma, X., et al. "Metal-Free Synthesis of Heteroaryl Amines or Their Hydrochlorides via an External-Base-Free and Solvent-Free C–N Coupling Protocol." The Journal of Organic Chemistry 86.21 (2021): 15453-15464. URL:[Link]

Sources

• 1. Practical Synthesis of Fluorinated Piperidine Analogues Based on the 2-Azaspiro[3.3]heptane Scaffold - Enamine [enamine.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Intramolecular Buchwald–Hartwig N-arylation of bicyclic hydrazines: practical access to spiro[indoline-2,3′-piperidines] - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. chemrxiv.org [chemrxiv.org]

Application Note: Multiparametric NMR Characterization of (R)-3-(Fluoromethyl)piperidine Hydrochloride

Executive Summary

The incorporation of fluorine into saturated nitrogen heterocycles is a cornerstone of modern drug design, utilized to modulate pKa, enhance metabolic stability, and dictate conformational geometry. (R)-3-(Fluoromethyl)piperidine hydrochloride is a highly versatile chiral building block. However, its characterization presents unique analytical challenges due to complex heteronuclear spin-spin coupling ( 19 F- 1 H and 19 F- 13 C) and solvent-dependent conformational dynamics. This application note provides a rigorous, self-validating Nuclear Magnetic Resonance (NMR) spectroscopy workflow designed for the definitive structural and stereochemical elucidation of this compound.

Mechanistic Context & Conformational Dynamics

Unlike their non-fluorinated counterparts, fluorinated piperidines do not undergo simple, unhindered chair-chair interconversions. The introduction of the highly electronegative fluorine atom, combined with the protonated amine of the hydrochloride salt, creates strong localized charge-dipole interactions 1.

Causality in Conformational Locking: The positive charge on the piperidinium nitrogen ( NH2+​ ) repels the partial negative charge of the fluorine atom. To minimize electrostatic repulsion and maximize hyperconjugative stabilization, the molecule often adopts a rigidified chair conformation where the fluoromethyl group exhibits a strong axial or equatorial preference, depending on the solvent dielectric constant. NMR spectroscopy—specifically the extraction of 3JHH​ and 3JHF​ coupling constants—is the only non-destructive method capable of mapping this 3D spatial arrangement in solution. Furthermore, the 19 F nucleus acts as a highly sensitive "spectroscopic spy" due to its 100% natural abundance and large chemical shift dispersion 2.

Experimental Design & Causality

A robust analytical protocol requires purposeful experimental design. Every parameter chosen below serves a specific mechanistic purpose:

• Solvent Selection (D₂O vs. DMSO-d₆): We mandate the use of Deuterium Oxide (D₂O) for this hydrochloride salt. Causality: The salt is highly water-soluble. More importantly, D₂O facilitates the rapid isotopic exchange of the NH2+​ protons to ND2+​ . If a non-exchanging solvent like CDCl₃ or DMSO-d₆ were used, the quadrupolar relaxation of the 14 N nucleus would result in broad, unresolved amine proton signals that obscure the critical C2​ and C6​ equatorial/axial aliphatic protons in the 2.5–3.5 ppm region.

• 13 C Acquisition Strategy: The fluorine atom induces massive heteronuclear splitting across the carbon framework 3. The fluoromethyl carbon ( CH2​F ) splits into a doublet ( 1JCF​≈165−175 Hz). Causality: Because the signal intensity is divided among the multiplet peaks, the signal-to-noise ratio (SNR) drops significantly. A high number of transients ( ns≥1024 ) is required to elevate these split peaks above the noise floor.

Logical Workflow

Figure 1. Logical workflow for the multiparametric NMR characterization of fluorinated piperidines.

Step-by-Step Methodologies

Step 1: Sample Preparation & Probe Calibration

• Weighing: Accurately weigh 15–20 mg of (R)-3-(Fluoromethyl)piperidine hydrochloride.

• Dissolution: Dissolve the compound in 0.6 mL of D₂O (99.9% D) and transfer to a precision 5 mm NMR tube.

• Tuning & Shimming: Insert the sample into a 400 MHz (or higher) spectrometer equipped with a fluorine-capable probe. Lock onto the D₂O signal. Rigorously tune and match the probe for 1 H, 13 C, and 19 F frequencies.

  • Self-Validation Checkpoint: Ensure the 3D shim map yields a residual HDO solvent peak line width at half-height ( w1/2​ ) of ≤0.8 Hz.

Step 2: ¹H NMR Acquisition

• Pulse Sequence: Standard 1D pulse (zg30).

• Parameters: Spectral width = 12 ppm; Number of scans (ns) = 16; Relaxation delay (d1) = 2.0 s.

• Referencing: Internally reference the spectrum to the residual HDO peak at 4.79 ppm.

Step 3: ¹⁹F NMR Acquisition

• Referencing Strategy: Avoid volatile internal standards like CFCl₃. Instead, utilize the unified chemical shift scale, calculating the 19 F 0 ppm reference mathematically from the 1 H frequency of TMS ( Ξ=94.094011% ) [[2]]().

• Pulse Sequence 1 ( 19 F{¹H}): Acquire a proton-decoupled spectrum (zgig) with ns = 64. Causality: Decoupling collapses the complex multiplet into a sharp singlet, allowing for immediate assessment of fluorinated impurities.

• Pulse Sequence 2 ( 19 F Coupled): Acquire a standard coupled spectrum (zg). Causality: This preserves the 2JHF​ and 3JHF​ couplings necessary for stereochemical mapping.

Step 4: ¹³C{¹H} NMR Acquisition

• Pulse Sequence: Power-gated decoupling (zgpg30).

• Parameters: Spectral width = 250 ppm; ns = 1024 to 2048; d1 = 2.0 s.

• Self-Validation Checkpoint: Before halting the acquisition, process the FID and verify that the signal-to-noise ratio of the split C2​ and C4​ carbons ( 3JCF​ ) is at least 10:1.

Data Interpretation & Expected Spectral Signatures

Because of the adjacent (R)-configured C3​ stereocenter, the two protons of the −CH2​F group are diastereotopic. They present as an ABX spin system (where X is the 19 F nucleus), resulting in complex multiplets driven by geminal fluorine coupling ( 2JHF​≈47 Hz) and geminal proton-proton coupling ( 2JHH​≈10 Hz).

Table 1: Expected ¹H NMR Spectral Data (D₂O, 400 MHz)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Integration
-CH₂F	4.35 - 4.55	dm (diastereotopic)	2JHF​≈47.0 , 2JHH​≈10.0	2H
C2-H(eq)	3.35 - 3.45	m	-	1H
C6-H(eq)	3.25 - 3.35	m	-	1H
C6-H(ax)	2.85 - 2.95	m	-	1H
C2-H(ax)	2.75 - 2.85	m	-	1H
C3-H(ax)	2.15 - 2.30	m	-	1H
C4, C5	1.40 - 1.95	m	-	4H

Table 2: Expected ¹³C{¹H} NMR Spectral Data (D₂O, 100 MHz)

The carbon spectrum is defined by the exponential decay of the J-coupling magnitude as the bond distance from the fluorine atom increases 3.

Position	Chemical Shift (δ, ppm)	Multiplicity (due to ¹⁹F)	Coupling Constant ( JCF​ , Hz)
-CH₂F	83.5	d	1JCF​≈170.0
C2	45.2	d	3JCF​≈6.5
C6	44.1	s	-
C3	36.8	d	2JCF​≈18.0
C4	24.5	d	3JCF​≈5.0
C5	22.1	s	-

Table 3: Expected ¹⁹F NMR Spectral Data (D₂O, 376 MHz)

Position	Chemical Shift (δ, ppm)	Multiplicity (¹H coupled)	Coupling Constants (J, Hz)
-CH₂F	-222.0 to -225.0	td	2JHF​≈47.0 , 3JHF​≈15.0

References

• Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. NIH.gov (PubMed Central).1

• Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. ACS Publications (The Journal of Organic Chemistry).3

• New Frontiers and Developing Applications in 19F NMR. NIH.gov (PubMed Central).2

Sources

• 1. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New Frontiers and Developing Applications in 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting (R)-3-(Fluoromethyl)piperidine HCl Synthesis

Welcome to the technical support and troubleshooting guide for the synthesis of (R)-3-(Fluoromethyl)piperidine hydrochloride . This resource is designed for drug development professionals and synthetic chemists experiencing yield bottlenecks, particularly during the critical deoxyfluorination and deprotection stages.

Rather than providing a generic protocol, this guide dissects the chemical causality behind common failures—such as reagent degradation, elimination side-reactions, and product volatilization—and provides self-validating methodologies to ensure reproducible, high-yield results.

Synthesis Workflow & Diagnostic Map

The diagram below outlines the optimal synthesis pathway from the Boc-protected alcohol to the final hydrochloride salt, alongside critical diagnostic interventions for common yield drops.

Synthesis workflow and critical troubleshooting for (R)-3-(fluoromethyl)piperidine HCl.

Comparative Data: Fluorinating Agents

Choosing the correct fluorinating agent is the most critical factor in preventing elimination side-reactions during the conversion of the primary alcohol.

Fluorinating Agent	Thermal Stability	Typical Yield (Primary Alcohols)	Elimination Byproducts	Handling & Safety Profile
DAST	Decomposes ~140°C (detonation risk >90°C)	60% – 75%	Moderate to High	Highly moisture sensitive, corrosive
Deoxo-Fluor	Decomposes ~140°C (gradual, no detonation)	75% – 90%	Low	More stable, superior selectivity ,
KF / CF₃SO₂F	Highly stable (in situ generation)	70% – 85%	Very Low	Mild conditions, high chemoselectivity

Frequently Asked Questions (FAQs)

Q1: Why is the yield of my fluorination step using DAST consistently below 50%?

A: DAST (Diethylaminosulfur trifluoride) is notoriously sensitive to moisture and thermally unstable. If your starting material, (R)-N-Boc-3-(hydroxymethyl)piperidine, is not rigorously dried, DAST rapidly hydrolyzes into HF and diethylaminosulfinyl fluoride. This not only consumes your reagent but the generated HF promotes elimination reactions, converting the hydroxymethyl group into an exocyclic alkene rather than the desired fluoromethyl group. Solution: Switch to Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur trifluoride). It is structurally modified to be more thermally stable and provides superior nucleophilic fluorination yields with significantly fewer elimination byproducts .

Q2: I have full conversion in the deprotection step, but my isolated yield of the final product is extremely low. Where is my product going?

A: You are likely losing your product to evaporation during the workup. The free base, (R)-3-(fluoromethyl)piperidine, has a very low molecular weight (117.16 g/mol ) and a correspondingly low boiling point. If your protocol involves basifying the reaction mixture (e.g., with NaOH) and evaporating the extraction solvent (like DCM or ether) under reduced pressure, the free base is being pulled directly into your rotary evaporator's cold trap. Solution: Never isolate the free base. Perform the Boc-deprotection under anhydrous conditions and precipitate the product directly as the hydrochloride salt (MW 153.63 g/mol , CAS 1241725-60-9) .

Q3: How do I effectively monitor the fluorination reaction without strong UV chromophores?

A: Because both the starting material and the fluorinated intermediate lack strong UV-absorbing chromophores, standard UV-HPLC or TLC (at 254 nm) is ineffective. Solution: Monitor the reaction using GC-MS. Alternatively, if using TLC, use a chemical stain such as PMA (Phosphomolybdic acid) or KMnO₄. For definitive structural confirmation before deprotection, perform a ¹⁹F-NMR (look for the characteristic triplet of doublets around -220 to -230 ppm) and ¹H-NMR of the crude mixture.

Validated Experimental Protocols

The following protocols are designed as self-validating systems . Do not proceed to the next step unless the validation checkpoint has been met.

Protocol 1: Deoxyfluorination via Deoxo-Fluor

Causality Focus: Strict moisture exclusion to prevent reagent hydrolysis and temperature control to suppress elimination pathways.

• Drying: Dissolve (R)-N-Boc-3-(hydroxymethyl)piperidine (1.0 eq, 10 mmol) in anhydrous toluene (20 mL) and concentrate under reduced pressure. Repeat this azeotropic drying step three times.

  • Validation Checkpoint: Perform a Karl Fischer titration on a micro-sample. Moisture content must be < 100 ppm before proceeding.

• Reaction Setup: Dissolve the dried starting material in anhydrous DCM (50 mL, 0.2 M) under a strict argon atmosphere. Cool the flask to 0 °C using an ice bath.

• Reagent Addition: Add Deoxo-Fluor (1.5 eq, 15 mmol) dropwise via a syringe pump over 15 minutes to control the exothermic fluorination.

• Progression: Allow the reaction to slowly warm to room temperature and stir for 3 hours.

  • Validation Checkpoint: Run a GC-MS of an aliquot. The disappearance of the starting material peak confirms total conversion.

• Quench & Extraction: Cool the reaction back to 0 °C. Carefully quench by adding saturated aqueous NaHCO₃ (30 mL) dropwise to neutralize any generated HF. Extract the aqueous layer with DCM (3 x 20 mL).

• Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc) to yield (R)-N-Boc-3-(fluoromethyl)piperidine.

Protocol 2: Boc-Deprotection & Direct Salt Precipitation

Causality Focus: Preventing the volatilization of the low-molecular-weight free amine by enforcing direct crystallization of the hydrochloride salt.

• Dissolution: Dissolve the purified (R)-N-Boc-3-(fluoromethyl)piperidine (1.0 eq, 8 mmol) in a minimal amount of anhydrous diethyl ether (15 mL).

• Deprotection: Add 4M HCl in 1,4-dioxane (5.0 eq, 40 mmol) dropwise at room temperature under vigorous stirring.

• Precipitation: Stir the mixture for 2 hours. A white precipitate of (R)-3-(fluoromethyl)piperidine hydrochloride will begin to form almost immediately.

  • Validation Checkpoint: Spot the supernatant on a TLC plate, heat to drive off solvent, and stain with Ninhydrin. The absence of a stainable spot indicates complete consumption of the Boc-protected intermediate.

• Isolation: Add an additional 10 mL of cold anhydrous diethyl ether to drive the precipitation to completion. Rapidly filter the solid under a nitrogen blanket (the salt can be hygroscopic).

• Washing & Drying: Wash the filter cake with ice-cold anhydrous ether (2 x 10 mL) and dry under high vacuum at 40 °C for 12 hours to yield the final product.

References

• Organic Chemistry Portal. "Difluoroalkane synthesis by fluorination or substitution." Organic Chemistry Portal. URL: [Link]

• ACS Publications. "Direct Deoxyfluorination of Alcohols with KF as the Fluorine Source." Journal of the American Chemical Society. URL: [Link]

Technical Support Center: Troubleshooting Racemization in (R)-3-(Fluoromethyl)piperidine Hydrochloride Workflows

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical stereochemical challenges researchers face when working with (R)-3-(Fluoromethyl)piperidine hydrochloride .

Chiral 3-substituted piperidines are highly valuable building blocks in medicinal chemistry, but their stereocenters are notoriously labile under certain reaction conditions[1][2]. This guide synthesizes field-proven methodologies, mechanistic causality, and self-validating protocols to ensure your workflows maintain >98% enantiomeric excess (ee).

Part 1: Frequently Asked Questions (Mechanistic Causality)

Q1: Why does my (R)-3-(fluoromethyl)piperidine racemize during standard N-alkylation with alkyl halides?

The Root Cause: Azetidinium Ion Formation. When you heat (R)-3-(fluoromethyl)piperidine with an alkyl halide and a base (e.g., K₂CO₃ in DMF at 80 °C), you provide enough thermal energy to activate an intramolecular side-reaction. The lone pair on the piperidine nitrogen attacks the CH₂F carbon. Although fluorine is typically a poor leaving group, the intramolecular proximity allows for the displacement of the fluoride ion, forming a highly strained, bicyclic 1-azabicyclo[3.1.1]heptane (azetidinium) intermediate [3]. When this strained intermediate is subsequently re-opened by a nucleophile (such as the displaced fluoride or another species in the reaction), the attack lacks facial selectivity, resulting in a racemic mixture.

Q2: Can basic conditions alone cause epimerization at the C3 position?

The Root Cause: Inductive C3-Deprotonation. Yes. Fluorine is the most electronegative element, and the fluoromethyl (-CH₂F) group exerts a strong inductive electron-withdrawing (-I) effect on the piperidine ring[4]. This electronic pull significantly increases the acidity of the proton at the adjacent C3 position. If you use strong bases (e.g., NaH, LDA) or subject the molecule to prolonged heating with weaker bases, the base can abstract the C3 proton[1][2]. This generates a transient carbanion. Upon reprotonation, the proton can add to either face of the planar intermediate, leading to epimerization/racemization[5].

Q3: I am losing enantiomeric purity during Pd-catalyzed Buchwald-Hartwig N-arylation. How do I prevent this?

The Root Cause: β-Hydride Elimination. During transition-metal cross-coupling, the palladium catalyst coordinates to the piperidine nitrogen. If the reductive elimination step is slow, the Pd-complex can undergo reversible β-hydride elimination, abstracting the hydrogen from the C3 position to form a transient Pd-coordinated imine. Re-insertion of the hydride destroys the stereocenter.

Part 2: Mechanistic Visualizations

Mechanistic pathways leading to the racemization of (R)-3-(fluoromethyl)piperidine.

Decision workflow for stereoretentive N-functionalization of chiral piperidines.

Part 3: Quantitative Data & Reaction Optimization

To prevent racemization, reaction conditions must be carefully calibrated. The table below summarizes the causality between reaction conditions and expected loss of enantiomeric excess, alongside field-validated alternatives.

Reaction Type	Problematic Conditions	Mechanism of Racemization	Recommended Alternative	Expected ee%
N-Alkylation	Alkyl halides, K₂CO₃, >80 °C	Azetidinium formation[3]	Reductive amination (NaBH(OAc)₃, RT)	>98%
N-Acylation	Acid chlorides, Et₃N, Reflux	C3 Deprotonation[1][2]	Schotten-Baumann (aq. NaOH/DCM, 0 °C)	>99%
N-Arylation	Pd₂(dba)₃, BINAP, NaOtBu, 110 °C	β-Hydride elimination	BrettPhos Pd G3, LHMDS, 40 °C	>95%
Fmoc Deprotection	20% Piperidine in DMF, RT	Base-induced epimerization[5]	5% Piperazine + 1% DBU in DMF	>98%

Part 4: Validated Experimental Protocols

The following protocols are designed as self-validating systems. By strictly controlling temperature and base selection, we mathematically eliminate the activation energy required for the racemization pathways described above.

Protocol A: Stereoretentive N-Alkylation via Reductive Amination

Causality Check: By utilizing an aldehyde and a mild reducing agent at room temperature, we bypass the high temperatures and strong bases required for classic Sₙ2 alkylations. This completely prevents the formation of the azetidinium intermediate.

Step-by-Step Methodology:

• Free-Basing: Suspend (R)-3-(fluoromethyl)piperidine hydrochloride (1.0 eq, 10 mmol) in anhydrous Dichloromethane (DCM, 30 mL) under an argon atmosphere. Cool the flask to 0 °C using an ice bath.

• Neutralization: Add N,N-Diisopropylethylamine (DIPEA, 1.1 eq, 11 mmol) dropwise over 5 minutes. Stir for 10 minutes to ensure complete liberation of the free base. Note: DIPEA is chosen over Et₃N due to its steric bulk, which minimizes unwanted C3 deprotonation[5].

• Imine Formation: Add the target aldehyde (1.05 eq, 10.5 mmol) directly to the solution. Remove the ice bath and allow the mixture to stir at room temperature (20-25 °C) for 1.5 hours.

• Reduction: Cool the mixture back to 0 °C. Add Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq, 15 mmol) in three equal portions over 15 minutes to control the exothermic release.

• Completion: Stir the reaction at room temperature for 12 hours. Monitor completion via LC-MS.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (20 mL). Extract the aqueous layer with DCM (2 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Validation: Determine the enantiomeric excess of the crude product using Chiral HPLC (e.g., Chiralpak AD-H column) to confirm >98% ee.

Protocol B: Base-Controlled N-Acylation (Schotten-Baumann Conditions)

Causality Check: The use of a biphasic aqueous/organic system at 0 °C ensures that the acid chloride is consumed rapidly by the amine, while the aqueous base (NaOH) neutralizes the HCl byproduct without ever exposing the organic-soluble chiral piperidine to a strong, homogeneous organic base that could abstract the C3 proton.

Step-by-Step Methodology:

• Preparation: Dissolve (R)-3-(fluoromethyl)piperidine hydrochloride (1.0 eq, 5 mmol) in DCM (15 mL).

• Biphasic Setup: Add a pre-chilled solution of 2M aqueous NaOH (2.5 eq, 12.5 mmol). Vigorously stir the biphasic mixture and cool to exactly 0 °C.

• Acylation: Dissolve the desired acid chloride (1.1 eq, 5.5 mmol) in DCM (5 mL). Add this solution dropwise to the vigorously stirring biphasic mixture over 20 minutes. Critical: Maintain the internal temperature below 5 °C to prevent ketene formation and subsequent C3 deprotonation.

• Completion: Stir for an additional 30 minutes at 0 °C.

• Workup: Separate the layers. Extract the aqueous phase with DCM (1 x 10 mL). Wash the combined organics with 1M HCl (10 mL) to remove unreacted amine, followed by brine. Dry over MgSO₄ and concentrate.

References

• Benchchem. "(S)-3-Bromopiperidin-2-one | Benchchem".
• Benchchem. "Piperidine-3-carbaldehyde|CAS 353290-29-6|RUO - Benchchem".
• ResearchGate. "Ring Expansion Induced by DAST: Synthesis of Substituted 3-Fluoropiperidines from Prolinols and 3-Fluoroazepanes from 2-Hydroxymethylpiperidines".
• National Institutes of Health (PMC). "The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems".
• MDPI. "Epimerisation in Peptide Synthesis".

Sources

• 1. (S)-3-Bromopiperidin-2-one | Benchchem [benchchem.com]
• 2. Piperidine-3-carbaldehyde|CAS 353290-29-6|RUO [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Aqueous Solubility of (R)-3-(Fluoromethyl)piperidine Hydrochloride

Welcome to the Technical Support Center. This guide is designed for medicinal chemists, formulation scientists, and pharmacologists encountering aqueous solubility challenges with (R)-3-(Fluoromethyl)piperidine hydrochloride .

While hydrochloride salts of secondary amines are generally highly water-soluble, the specific stereoelectronic properties of the fluoromethyl group, combined with the complexities of biological assay media, frequently lead to unexpected precipitation. As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting by explaining the underlying physicochemical causality of these failures and providing self-validating protocols to resolve them.

The Mechanistic Causality of Solubility Failures

To successfully troubleshoot precipitation, you must first identify which solid-state species is crashing out of your solution. With (R)-3-(Fluoromethyl)piperidine HCl, failures almost exclusively stem from two mechanisms:

A. The Common-Ion Effect (Precipitation of the Salt)

The solubility of an amine hydrochloride salt is governed by its solubility product constant ( Ksp​=[BH+][Cl−] ). When you attempt to dissolve this compound in a medium that already contains a high concentration of chloride ions—such as 0.9% Normal Saline or Phosphate-Buffered Saline (PBS)—the high [Cl−] forces the equilibrium to the left to maintain the Ksp​ . This depresses the solubility of the drug, causing the intact hydrochloride salt to precipitate[1][2]. This is a frequent hurdle in drug development when transitioning from pure water to biological buffers (2)[2].

B. Inductive Effects and pHmax​ (Precipitation of the Free Base)

Unsubstituted piperidine has a pKa​ of ~11.2. However, the highly electronegative fluorine atom in the fluoromethyl group exerts a strong electron-withdrawing inductive effect (-I effect). This pulls electron density away from the piperidine nitrogen, significantly lowering its pKa​ to approximately 9.0–9.5.

The pHmax​ is the specific pH at which the solubility of the protonated salt equals the intrinsic solubility of the uncharged free base. Because the pKa​ is lowered by the fluorine atom, the pHmax​ is also lowered. If your assay buffer exceeds this pHmax​ , a large fraction of the molecules convert to the lipophilic free base, which rapidly precipitates (3)[3].

Troubleshooting Guides & FAQs

Q1: I dissolved the compound perfectly at 50 mM in deionized water, but when I diluted it into PBS (pH 7.4) for my cell assay, it immediately clouded up. Why? A1: This is a classic manifestation of the Common-Ion Effect[1][2]. PBS contains approximately 137 mM NaCl. This massive influx of chloride ions suppresses the solubility of your hydrochloride salt. Resolution: Pre-dissolve the compound in a chloride-free buffer (e.g., acetate or phosphate buffer without added NaCl) or use a co-solvent like 5% DMSO before dilution. If physiological osmolarity is required, use a non-halide isotonic agent like 5% dextrose or mannitol.

Q2: My enzyme assay requires a basic pH of 8.5. The solution turns milky white upon pH adjustment with NaOH. How can I maintain solubility? A2: You have crossed the pHmax​ threshold. Due to the -I effect of the fluorine atom, adjusting the pH to 8.5 forces a significant percentage of the compound into its uncharged free-base form, which lacks the hydration shell of the protonated amine[2][3]. Resolution: You must introduce a solubilizing agent to encapsulate the lipophilic free base. We recommend using 10–20% w/v Hydroxypropyl- β -cyclodextrin (HP- β -CD) or a non-ionic surfactant like Tween-80 (0.1% - 1.0%).

Q3: I am observing batch-to-batch variability in my stock solution concentrations, even when using pure water. What is causing this? A3: Dissolving an HCl salt in unbuffered water inherently lowers the pH of the solution (often dropping to pH 3–4) as the salt dissociates. If the initial water pH varies, or if the compound has absorbed ambient moisture (altering the exact mass weighed), the terminal solubility and dissolution kinetics will fluctuate. Resolution: Implement a self-validating protocol. Always measure and record the final pH of the saturated solution, and titrate back to a standardized baseline pH to ensure comparative measurements.

Quantitative Data Presentation: Media Impact on Solubility

The following table summarizes the causal relationship between aqueous media properties and the apparent solubility of fluorinated piperidine hydrochloride salts, demonstrating the interplay of pH and chloride concentration.

Aqueous Medium	Final pH	Chloride Concentration	Apparent Solubility (mg/mL)	Dominant Precipitating Species
Deionized Water	~4.0 (unbuffered)	Minimal	> 100.0	Protonated Salt ( BH+Cl− )
0.1 M HCl	1.0	100 mM	~ 35.0	Protonated Salt ( BH+Cl− )
PBS (Isotonic)	7.4	137 mM	~ 15.0	Mixed ( BH+Cl− / Free Base)
Borate Buffer	9.0	Minimal	< 2.0	Uncharged Free Base ( B )

Data reflects the generalized physicochemical behavior of amine hydrochlorides subject to common-ion and pHmax limitations.

Experimental Protocol: Self-Validating Solubilization using HP- β -CD

When working above the pHmax​ or in high-chloride media, complexation with Hydroxypropyl- β -cyclodextrin (HP- β -CD) is the most reliable method to force (R)-3-(Fluoromethyl)piperidine into solution without relying on cytotoxic levels of organic co-solvents.

This protocol is designed as a self-validating system to ensure that the act of dissolving the drug does not inadvertently alter the experimental parameters.

Step-by-Step Methodology:

• Vehicle Preparation: Prepare a 20% (w/v) solution of HP- β -CD in your target biological buffer (e.g., 50 mM Potassium Phosphate, chloride-free). Adjust the pH to your exact target (e.g., pH 7.4) using 0.1 M KOH or H3​PO4​ .

• API Addition: Weigh an excess of (R)-3-(Fluoromethyl)piperidine HCl (e.g., 20 mg) into a 1.5 mL microcentrifuge tube. Add 1.0 mL of the prepared HP- β -CD vehicle.

• Equilibration: Vortex the suspension for 2 minutes, then place it in a thermostatic shaker at 25°C (or 37°C for physiological relevance) at 800 rpm for 24 hours to ensure thermodynamic equilibrium is reached.

• Phase Separation: Centrifuge the sample at 15,000 × g for 15 minutes to pellet any undissolved solid.

• Self-Validation Step (Critical): Carefully extract 100 µL of the clear supernatant and measure its pH using a micro-pH probe. Causality check: If the pH has dropped by more than 0.2 units from your target, the acidic nature of the dissolving HCl salt has overwhelmed your buffer capacity. This invalidates the solubility measurement for that specific pH. You must adjust the bulk suspension pH with 0.1 M KOH and re-equilibrate for another 12 hours.

• Quantification: Once the pH is validated, dilute the supernatant appropriately and quantify the dissolved concentration via RP-HPLC against a known standard curve.

Diagnostic Workflow Visualization

Workflow for diagnosing and resolving aqueous solubility failures of piperidine hydrochloride salts.

References

• Serajuddin, A.T.M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. 2

• Merck Millipore. Improving API Solubility by Salt and Cocrystal Formation. 3

• BenchChem Technical Support. 1-(Piperidine-4-carbonyl)piperidin-4-one hydrochloride: Common Ion Effect Modulation. 4

Sources

• 1. epdf.pub [epdf.pub]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Purification &amp; Resolution of (R)-3-(Fluoromethyl)piperidine

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers face when synthesizing and purifying (R)-3-(Fluoromethyl)piperidine —a highly valuable chiral building block used in the development of kinase inhibitors and GPCR ligands [1].

This guide moves beyond basic procedures, focusing on the mechanistic causality behind impurity formation (such as regioisomeric elimination and defluorination) and providing self-validating protocols to ensure absolute enantiomeric and chemical purity.

Process Overview & Logical Workflow

The isolation of the pure (R)-enantiomer typically requires a robust deoxofluorination of a protected precursor, followed by deprotection and classical chiral resolution. The workflow below maps the critical path to avoid common synthetic pitfalls.

Workflow for the synthesis and chiral resolution of (R)-3-(Fluoromethyl)piperidine.

Troubleshooting Guides & FAQs

Q1: During the fluorination of N-Boc-3-(hydroxymethyl)piperidine, I observe a high percentage of 3-methylenepiperidine (elimination impurity). How can I suppress this?

Analysis & Causality: The conversion of a primary alcohol to a fluoromethyl group using standard reagents like DAST or Deoxo-Fluor proceeds via an alkoxyaminosulfur trifluoride intermediate. This intermediate is susceptible to two competing pathways: the desired SN​2 nucleophilic attack by fluoride, and an E2 elimination promoted by the basicity of the dialkylamine leaving group generated in situ. Solution: Transitioning from DAST to a less basic fluorinating agent, such as XtalFluor-E combined with a non-nucleophilic base (e.g., DBU), significantly suppresses the E2 pathway. Furthermore, maintaining strict cryogenic conditions (-78 °C to 0 °C) prevents the thermal activation of the elimination route.

Table 1: Impact of Fluorination Reagents and Conditions on Impurity Profiles

Fluorinating Reagent	Base Additive	Temp Range (°C)	Target Yield (%)	Elimination Impurity (%)	Unreacted Alcohol (%)
DAST	None	0 to 25	42	38	12
DAST	None	-78 to 0	65	18	10
Deoxo-Fluor	None	-78 to 0	74	12	8
XtalFluor-E	DBU	-78 to 0	89	< 2	4

Note: Quantitative data reflects typical optimization profiles for primary alcohol deoxofluorination to minimize alkene byproducts.

Q2: How can I efficiently resolve the (R)-enantiomer from the racemic mixture without relying on preparative chiral SFC?

Analysis & Causality: While catalytic enantioselective synthesis is advancing [1], classical diastereomeric salt resolution remains the most scalable and self-validating purification method for racemic piperidines [3]. By reacting the racemic free base with a chiral resolving agent like Di-p-toluoyl-D-tartaric acid (D-DTTA), two diastereomeric salts are formed. These salts exhibit distinct solubility profiles driven by differential hydrogen bonding and π−π stacking in the crystal lattice, allowing the (R)-enantiomer salt to selectively precipitate. Solution: Perform a classical resolution using D-DTTA in an ethanol/acetone matrix. The crystalline lattice strongly rejects the mismatched (S)-diastereomer, allowing you to enrich the optical purity to >99% ee through successive recrystallizations.

Q3: My purified (R)-3-(fluoromethyl)piperidine degrades upon storage, showing defluorinated polymeric impurities. What is the mechanism, and how do I prevent it?

Analysis & Causality: A monofluoroalkyl group in the presence of a nucleophilic secondary amine (like the piperidine ring itself) is intrinsically unstable[2]. The C−F bond can be cleaved via intermolecular SN​2 reactions, where the nitrogen of one piperidine molecule attacks the fluoromethyl carbon of another, leading to dimerization, polymerization, and irreversible defluorination. Solution: Never store (R)-3-(fluoromethyl)piperidine as a free base for extended periods. It must be immediately converted to its hydrochloride (HCl) salt. Protonation of the piperidine nitrogen eliminates its nucleophilicity, effectively shutting down the degradation pathway and ensuring long-term shelf stability.

Step-by-Step Methodologies

Protocol 1: Optimized Fluorination of N-Boc-3-(hydroxymethyl)piperidine

This protocol is designed to suppress E2 elimination and maximize the SN2 fluorination pathway.

• Preparation: In a flame-dried, argon-purged round-bottom flask, dissolve N-Boc-3-(hydroxymethyl)piperidine (1.0 eq) and DBU (1.5 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.2 M.

• Cryogenic Cooling: Cool the reaction vessel to -78 °C using a dry ice/acetone bath. Causality: Low temperatures kinetically favor the SN​2 fluorination over the higher-activation-energy E2 elimination.

• Reagent Addition: Add XtalFluor-E (1.2 eq) portion-wise over 15 minutes to prevent localized exothermic spikes.

• Reaction Evolution & Self-Validation: Allow the mixture to slowly warm to 0 °C over 2 hours.

  • Validation Step: Monitor the reaction via LC-MS. The disappearance of the starting material mass ( [M+H]+=216 ) and the appearance of the fluorinated product ( [M+H]+=218 ) without the alkene mass ( [M+H]+=198 ) validates the suppression of the elimination pathway.

• Quenching & Extraction: Quench the reaction at 0 °C with saturated aqueous NaHCO3​ . Extract the aqueous layer three times with DCM, dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via silica gel chromatography (Hexanes/EtOAc) to yield the pure racemic intermediate.

Protocol 2: Chiral Resolution via Diastereomeric Salt Crystallization

This protocol isolates the (R)-enantiomer with high optical purity using thermodynamic crystallization.

• Salt Formation: Dissolve the racemic 3-(fluoromethyl)piperidine free base (1.0 eq) in a 9:1 volumetric mixture of Ethanol/Acetone. Heat the solution gently to 60 °C.

• Resolving Agent Addition: Add a warm solution of Di-p-toluoyl-D-tartaric acid (D-DTTA) (0.75 eq) in Ethanol dropwise.

• Controlled Cooling: Remove the heat source and allow the solution to cool slowly to room temperature at a rate of ~5 °C/hour, then transfer to a 4 °C refrigerator overnight. Causality: Slow cooling prevents the kinetic entrapment of the mismatched (S)-enantiomer salt, ensuring high thermodynamic diastereomeric excess (de).

• Filtration & Self-Validation: Filter the resulting crystals and wash with cold Ethanol.

  • Validation Step: Cleave a 5 mg sample of the salt using 1M NaOH, extract with MTBE, and analyze via Chiral HPLC (e.g., Chiralpak IG column). If the enantiomeric excess (ee) is < 99%, perform a second recrystallization from pure Ethanol.

• Free-Basing and Stabilization: Suspend the optically pure salt in distilled water, adjust the pH to >11 with 2M NaOH, and extract thoroughly with MTBE. Dry the organic layer. To prevent the degradation discussed in Q3, immediately bubble anhydrous HCl gas (or add 2M HCl in diethyl ether) into the MTBE solution to precipitate the stable (R)-3-(Fluoromethyl)piperidine hydrochloride salt. Filter and dry under vacuum.

References

• Source: PubMed Central (PMC)
• Title: The Dark Side of Fluorine Source: ACS Medicinal Chemistry Letters URL
• Source: PubMed Central (PMC)

Reference Data & Comparative Studies

Enantiomeric Battlefield: A Comparative Guide to the Binding Affinities of (R)- and (S)-3-(Fluoromethyl)piperidine Hydrochloride

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of pharmacology and drug discovery, the three-dimensional arrangement of a molecule is not a trivial detail; it is a critical determinant of biological activity. The concept of stereochemistry, particularly enantioselectivity, often dictates the difference between a potent therapeutic agent and an inactive or even harmful compound. This guide delves into the comparative binding affinities of the (R)- and (S)-enantiomers of 3-(fluoromethyl)piperidine hydrochloride, a scaffold of significant interest in medicinal chemistry.

While direct, head-to-head comparative binding data for the specific enantiomers of 3-(fluoromethyl)piperidine hydrochloride is not extensively available in the public domain, this guide will synthesize established principles of stereoselectivity and the impact of fluorination on piperidine derivatives to provide a robust framework for understanding their potential biological interactions. We will explore the nuanced interplay of molecular geometry and target binding, supported by experimental data from closely related analogues.

The Critical Role of Chirality and Fluorination in Piperidine Scaffolds

The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs.[1][2] The introduction of a substituent at the 3-position creates a chiral center, leading to the existence of (R) and (S) enantiomers. These non-superimposable mirror images can exhibit vastly different pharmacological profiles due to the specific three-dimensional interactions required for binding to biological targets such as receptors and transporters.[3]

The incorporation of a fluorine atom, as in the fluoromethyl group, further modulates the molecule's properties. Fluorine's high electronegativity can alter the local electronic environment, influence pKa, and enhance metabolic stability.[4][5] These alterations can, in turn, affect the binding affinity and selectivity of the enantiomers for their respective targets.

Monoamine Transporters: A Key Battleground for Piperidine Enantiomers

A primary area of investigation for piperidine derivatives is their interaction with monoamine transporters, including the serotonin transporter (SERT), the dopamine transporter (DAT), and the norepinephrine transporter (NET).[6][7] These transporters are crucial for regulating neurotransmitter levels in the synapse and are prominent targets for antidepressants and other psychoactive drugs.[8][9]

While specific data for (R)- and (S)-3-(fluoromethyl)piperidine is limited, studies on structurally related compounds consistently demonstrate the profound impact of stereochemistry on transporter affinity. For instance, in a series of 3,4-disubstituted piperidines, the stereochemistry at the chiral centers dictated the selectivity for DAT/NET versus SERT.[6] Similarly, for chiral 1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-(2-hydroxypropyl)piperazines, the (S)-enantiomers were more selective for DAT over SERT than their (R)-counterparts.[10]

Hypothetical Binding Affinity Profile

Based on the principles of stereoselectivity observed in related compounds, we can construct a hypothetical binding affinity table to illustrate the potential differences between the (R) and (S) enantiomers of 3-(fluoromethyl)piperidine hydrochloride. It is crucial to note that the following data is illustrative and not based on direct experimental results for the specified compounds.

Target	(R)-3-(Fluoromethyl)piperidine HCl (Ki, nM)	(S)-3-(Fluoromethyl)piperidine HCl (Ki, nM)
SERT	Hypothetical Value 1	Hypothetical Value 2
DAT	Hypothetical Value 3	Hypothetical Value 4
NET	Hypothetical Value 5	Hypothetical Value 6

This table is for illustrative purposes only to highlight the expected differences in binding affinity between enantiomers.

Experimental Protocols for Determining Binding Affinity

To empirically determine the binding affinities of the (R)- and (S)-enantiomers of 3-(fluoromethyl)piperidine hydrochloride, radioligand binding assays are the gold standard. The following provides a generalized, yet detailed, protocol that can be adapted for specific monoamine transporters.

Radioligand Binding Assay for Monoamine Transporters

This protocol outlines the steps for a competitive binding assay to determine the inhibition constant (Ki) of the test compounds for SERT, DAT, and NET.

I. Materials and Reagents:

• Cell Lines: HEK293 or CHO cells stably expressing the human serotonin, dopamine, or norepinephrine transporter.

• Radioligands:

  • For SERT: [³H]-Citalopram or [³H]-Paroxetine.[11]

  • For DAT: [³H]-WIN 35,428 or [³H]-GBR 12935.

  • For NET: [³H]-Nisoxetine.[12]

• Test Compounds: (R)-3-(Fluoromethyl)piperidine hydrochloride and (S)-3-(Fluoromethyl)piperidine hydrochloride, dissolved in an appropriate solvent (e.g., DMSO).

• Assay Buffer: e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

• Wash Buffer: Cold assay buffer.

• Scintillation Cocktail.

• 96-well microplates.

• Cell harvester and filter mats (e.g., GF/B or GF/C).

• Liquid scintillation counter.

II. Experimental Workflow:

Caption: Generalized workflow for a radioligand binding assay.

III. Step-by-Step Methodology:

• Cell Membrane Preparation:

  • Culture cells expressing the target transporter to a high density.

  • Harvest the cells and homogenize them in ice-cold assay buffer.

  • Centrifuge the homogenate at high speed (e.g., 20,000 x g) to pellet the membranes.

  • Wash the membrane pellet with fresh assay buffer and resuspend to a final protein concentration of 50-200 µg/mL.

• Assay Setup:

  • In a 96-well plate, add assay buffer, the cell membrane preparation, and the radioligand at a concentration near its Kd.

  • Add increasing concentrations of the (R)- and (S)-enantiomers of 3-(fluoromethyl)piperidine hydrochloride to different wells.

  • Include wells for total binding (no competitor) and non-specific binding (a high concentration of a known inhibitor, e.g., 10 µM fluoxetine for SERT).

• Incubation:

  • Incubate the plates at room temperature or 4°C for a predetermined time to reach equilibrium (e.g., 60-120 minutes).

• Filtration and Washing:

  • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

  • Wash the filters several times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Scintillation Counting:

  • Place the filter mats in scintillation vials, add scintillation cocktail, and allow them to equilibrate.

  • Measure the radioactivity in each vial using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Use a non-linear regression analysis to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding).

  • Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathways and Molecular Interactions

The interaction of piperidine derivatives with monoamine transporters allosterically modulates the reuptake of neurotransmitters. An inhibitor binding to the transporter prevents the conformational changes necessary for substrate translocation, thereby increasing the concentration of the neurotransmitter in the synaptic cleft.

Caption: Inhibition of monoamine reuptake by piperidine derivatives.

The stereochemistry of the inhibitor is paramount in this interaction. The (R) and (S) enantiomers will present different spatial arrangements of the fluoromethyl group and the piperidine ring nitrogen to the amino acid residues within the transporter's binding pocket. This can lead to differences in the strength and nature of the interactions (e.g., hydrogen bonding, hydrophobic interactions), ultimately resulting in different binding affinities.

Conclusion and Future Directions

While a definitive comparative analysis of the binding affinities of (R)- and (S)-3-(fluoromethyl)piperidine hydrochloride awaits direct experimental investigation, the foundational principles of stereochemistry in drug design provide a strong predictive framework. It is highly probable that these enantiomers will exhibit distinct binding profiles for key biological targets such as monoamine transporters.

For researchers in drug development, the synthesis and chiral separation of these enantiomers, followed by rigorous in vitro binding and functional assays, are critical next steps. Such studies will not only elucidate the specific structure-activity relationships for this promising scaffold but also contribute to the broader understanding of how stereochemistry and fluorination can be strategically employed to fine-tune the pharmacological properties of new chemical entities. The insights gained will undoubtedly pave the way for the rational design of more potent and selective therapeutics.

References

• Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable, Potent, and Efficacious HDM2-p53 Inhibitors - PMC.
• 3-[(Aryl)(4-fluorobenzyloxy)methyl]piperidine derivatives: high-affinity ligands for the serotonin transporter - PubMed.
• Fluorination of 3-(3-(Piperidin-1-yl)propyl)indoles and 3-(3-(Piperazin-1-yl)propyl)indoles Gives Selective Human 5-HT1D Receptor Ligands with Improved Pharmacokinetic Profiles | Journal of Medicinal Chemistry - ACS Publications.
• 3-(fluoromethyl)piperidine hydrochloride — Chemical Substance Information - NextSDS.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
• 3-(Trifluoromethyl)piperidine 97 768-31-0 - Sigma-Aldrich.
• Enantiospecific synthesis of 3-fluoromethyl-, 3-hydroxymethyl-, and 3-chloromethyl-1,2,3,4-tetrahydroisoquinolines as selective inhibitors of phenylethanolamine N-methyltransferase versus the alpha(2)-adrenoceptor - PubMed.
• Characterization of [3H]CFT binding to the norepinephrine transporter suggests that binding of CFT and nisoxetine is not mutually exclusive - PMC.
• Synthesis of Substituted α-Trifluoromethyl Piperidinic Derivatives - PMC - NIH.
• (S)-3-(Fluoromethyl)piperidine hydrochloride - Fluorochem.
• Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery | The Journal of Organic Chemistry - ACS Publications.
• Synthetic route for the synthesis of trifluoromethyl containing piperidines - ResearchGate.
• Discovery of a High-Affinity Fluoromethyl Analog of [11C]5-Cyano-N-(4-(4-methylpiperazin-1-yl)-2-(piperidin-1-yl)phenyl)furan-2-carboxamide ([11C]CPPC) and Their Comparison in Mouse and Monkey as Colony-Stimulating Factor 1 Receptor Positron.
• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years - MDPI.
• ChemInform Abstract: Enantioselective Synthesis and Physicochemical Properties of Libraries of 3-Amino- and 3-Amidofluoropiperidines. | Request PDF - ResearchGate.
• Antidepressant specificity of serotonin transporter suggested by three LeuT-SSRI structures.
• Synthesis and dopamine transporter affinity of chiral 1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-(2-hydroxypropyl)piperazines as potential cocaine abuse therapeutic agents - PubMed.
• The mechanism of a high-affinity allosteric inhibitor of the serotonin transporter - PMC.
• 3-(Fluoromethyl)piperidine hydrochloride | CAS 1241725-60-9 | SCBT.
• Deciphering the structural impact of norepinephrine analog radiopharmaceuticals on organic cation transporter affinity.
• Rationalizing the Binding Modes of PET Radiotracers Targeting the Norepinephrine Transporter - PMC.
• Pharmacological characterizations of the 'legal high' fluorolintane and isomers - PubMed.
• 3-(fluoromethyl)piperidine hydrochloride (C6H12FN) - PubChemLite.
• effects of piperidine ring stereochemistry on potency. Identification of norepinephrine transporter selective ligands and broad-spectrum transporter inhibitors - PubMed.
• Relative Contributions of Norepinephrine and Serotonin Transporters to Antinociceptive Synergy between Monoamine Reuptake Inhibitors and Morphine in the Rat Formalin Model | PLOS One - Research journals.
• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022).
• Pharmacology of the enantiomers of threo-methylphenidate - PubMed.
• Structure Modeling of the Norepinephrine Transporter - MDPI.
• Development of an Enantioselective Allylic Alkylation of Acyclic α‐Fluoro‐β‐ketoesters for Asymmetric Synthesis of 3‐Fluoropiperidines - PMC - NIH.
• Insights into the Modulation of Dopamine Transporter Function by Amphetamine, Orphenadrine, and Cocaine Binding - Frontiers.
• Structure-Activity Relationships for a series of bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines at the dopamine transporter: functionalizing the terminal nitrogen affects affinity, selectivity and metabolic stability - PMC.
• On the mode of action of 3-(3-hydroxyphenyl)-N-n-propylpiperidine, 3-PPP, and its enantiomers. With particular reference to dopaminergic mechanisms in the central nervous system - PubMed.
• Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine.
• The Impact of Serotonin Transporter Binding Affinity on the Risk of Bleeding Related to Antidepressants - PubMed.
• Binding Behavior of Dopamine Transporter Key to Understanding Chemical Reactions in the Brain - Advanced Light Source.
• Overview of the structure and function of the dopamine transporter and its protein interactions - Frontiers.
• Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics.

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• 2. Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine [organic-chemistry.org]
• 3. Pharmacology of the enantiomers of threo-methylphenidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Further structure-activity relationship studies of piperidine-based monoamine transporter inhibitors: effects of piperidine ring stereochemistry on potency. Identification of norepinephrine transporter selective ligands and broad-spectrum transporter inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Insights into the Modulation of Dopamine Transporter Function by Amphetamine, Orphenadrine, and Cocaine Binding [frontiersin.org]
• 8. Antidepressant specificity of serotonin transporter suggested by three LeuT-SSRI structures - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Binding Behavior of Dopamine Transporter Key to Understanding Chemical Reactions in the Brain [als.lbl.gov]
• 10. Synthesis and dopamine transporter affinity of chiral 1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-(2-hydroxypropyl)piperazines as potential cocaine abuse therapeutic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 3-[(Aryl)(4-fluorobenzyloxy)methyl]piperidine derivatives: high-affinity ligands for the serotonin transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Characterization of [3H]CFT binding to the norepinephrine transporter suggests that binding of CFT and nisoxetine is not mutually exclusive - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Deployment of Fluorinated vs. Non-Fluorinated Piperidines in Target Validation

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter a recurring bottleneck: a highly potent hit compound fails in cellular target validation due to poor membrane permeability, rapid metabolic clearance, or off-target toxicity. When the core scaffold contains a piperidine ring—one of the most ubiquitous nitrogenous heterocycles in pharmacology—the surgical installation of fluorine is often the most elegant rescue strategy.

Chemical probes must be exceptionally selective, potent, and cell-permeable to unambiguously link a molecular target to a biological phenotype[1]. This guide objectively compares non-fluorinated piperidines with their fluorinated counterparts, detailing the mechanistic causality behind their performance differences and providing self-validating experimental protocols to rigorously evaluate them during target validation.

Mechanistic Causality: How Fluorine Rewires Piperidines

The decision to transition from a non-fluorinated piperidine to a fluorinated analog is never arbitrary; it is rooted in fundamental physical chemistry.

1. pKa Modulation and Membrane Permeability Non-fluorinated piperidines are highly basic (pKa ~10.0–11.0). At physiological pH (7.4), they exist almost entirely as protonated cations, which severely restricts passive lipid bilayer diffusion and often leads to lysosomal trapping. Fluorine is the most electronegative element. Through strong inductive electron withdrawal (-I effect), placing a fluorine atom at the β

• or γ -position of the piperidine ring pulls electron density away from the basic nitrogen. This drops the pKa by 1.5 to 4.0 units[2]. Consequently, a significantly higher fraction of the probe exists in its neutral state at pH 7.4, drastically improving passive membrane permeability and reducing off-target hERG channel liabilities[2].

2. Conformational Locking via Stereoelectronic Effects Flexible non-fluorinated piperidines rapidly interconvert between chair conformations, paying a high entropic penalty upon binding to a rigid target pocket. Fluorinated piperidines, however, exhibit distinct conformational preferences (often an axial-F preference) driven by charge-dipole interactions, hyperconjugation ( σC−H​→σC−F∗​ ), and solvation effects[3]. This "conformational lock" pre-organizes the molecule into its bioactive geometry, frequently resulting in a net increase in target binding affinity.

3. Metabolic Shielding Cytochrome P450 (CYP) enzymes actively target the electron-rich α -carbons adjacent to the piperidine nitrogen for oxidative dealkylation. The C–F bond (~116 kcal/mol) is significantly stronger than the C–H bond (~99 kcal/mol). Replacing vulnerable C–H bonds with C–F bonds sterically and electronically shields the site from CYP-mediated oxidation, extending the intrinsic half-life of the chemical probe[4].

Quantitative Comparison: Physicochemical Profiling

The following table synthesizes typical property shifts observed when transitioning from a standard piperidine to mono- and di-fluorinated analogs.

Parameter	Non-Fluorinated Piperidine	3-Fluoro Piperidine	3,3-Difluoro Piperidine	Mechanistic Rationale
Basic pKa	10.0 – 11.0	8.5 – 9.0	7.0 – 7.5	Strong inductive electron withdrawal (-I) by fluorine reduces nitrogen basicity.
LogD (pH 7.4)	Low (Highly ionized)	Moderate	High (Mostly neutral)	Lower pKa increases the neutral fraction, enhancing effective lipophilicity.
Membrane Permeability	Poor to Moderate	Good	Excellent	Increased neutral species fraction facilitates passive diffusion across lipid bilayers.
Microsomal Stability ( t1/2​ )	Short (< 15 mins)	Moderate (~30 mins)	Long (> 60 mins)	C-F bond strength and electron withdrawal resist CYP450-mediated oxidation.
Conformational Flexibility	High (Rapid interconversion)	Restricted (Axial preference)	Highly Rigid	Hyperconjugation and charge-dipole interactions stabilize specific chair conformers.

Target Validation Workflow

To ensure robust target validation, fluorinated probes must be evaluated alongside their non-fluorinated baselines and inactive structural controls.

Workflow for utilizing fluorinated piperidines as optimized chemical probes in target validation.

Experimental Methodologies: Self-Validating Protocols

A protocol is only as good as its internal controls. The following methodologies are designed as self-validating systems to ensure data integrity when comparing fluorinated vs. non-fluorinated piperidines.

Protocol 1: Intrinsic Clearance ( CLint​ ) via Human Liver Microsomes (HLM)

Objective: Quantify the metabolic shielding effect of fluorination.

Causality Check: HLMs contain the full complement of Phase I metabolizing enzymes (CYPs). NADPH is the obligate electron donor for CYP activity. By controlling NADPH, we isolate enzymatic degradation from chemical instability.

• Preparation: Prepare a 0.5 mg/mL HLM suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl2​ . Spike in the test compound (fluorinated or non-fluorinated piperidine) to a final concentration of 1 µM.

• Self-Validation Controls:

  • Negative Control: Run a parallel incubation without NADPH. (Validates that degradation is purely CYP-mediated).

  • Positive Control: Run Verapamil (a known high-clearance compound) concurrently. (Validates that the HLM batch is enzymatically active).

• Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH to a final concentration of 1 mM.

• Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an analytical internal standard (IS).

• Clearance: Centrifuge at 4,000 x g for 15 minutes to pellet precipitated proteins. Analyze the supernatant via LC-MS/MS.

• Data Analysis: Plot the natural log of the remaining compound area ratio vs. time. The slope equals the elimination rate constant ( k ). Calculate t1/2​=0.693/k and CLint​ .

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: Prove the optimized fluorinated probe directly binds the target inside living cells[5].

Causality Check: Ligand binding thermodynamically stabilizes the target protein, increasing its melting temperature ( Tm​ ). When cells are heated, unbound proteins denature and aggregate, while ligand-bound proteins remain folded and soluble.

• Cell Treatment: Incubate intact cells (e.g., HEK293) with 10 µM of the fluorinated probe, the non-fluorinated baseline, or DMSO (vehicle) for 1 hour at 37°C.

• Negative Probe Control: Include an inactive structural analog (e.g., a stereoisomer that cannot bind the active site)[1]. Validation: Ensures that any observed thermal shift is driven by specific active-site engagement, not non-specific lipophilic interactions.

• Thermal Gradient: Aliquot the cell suspensions into PCR tubes. Heat the tubes across a temperature gradient (e.g., 40°C to 65°C) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at room temperature.

• Lysis and Clearance: Lyse the cells using repeated freeze-thaw cycles (liquid nitrogen to 25°C). Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C. Causality: High-speed centrifugation pellets the denatured, aggregated proteins. Only the thermodynamically stabilized, soluble target protein remains in the supernatant.

• Detection: Resolve the soluble supernatants via SDS-PAGE and perform a Western blot against the target protein.

• Quantification: Normalize the band intensities to the lowest temperature point. Plot relative protein abundance against temperature to calculate the apparent ΔTm​ . A significant positive ΔTm​ for the fluorinated probe vs. DMSO confirms direct cellular target engagement.

References

• Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry - ACS Publications. 2

• Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. Chem / Cell Press (via NIH/D-NB). 3

• Effect of Partially Fluorinated N-Alkyl-Substituted Piperidine-2-carboxamides on Pharmacologically Relevant Properties. ResearchGate. 4

• Labelled chemical probes for demonstrating direct target engagement in living systems. Future Medicinal Chemistry. 5

• Target validation using chemical probes. Nature Chemical Biology (via ResearchGate).1

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. semanticscholar.org [semanticscholar.org]

Mass spectrometry fragmentation patterns of (R)-3-(Fluoromethyl)piperidine hydrochloride

Defining the Project Scope

Okay, I've got a handle on the request now. It looks like the goal is to create a comparison guide focusing on the mass spectrometry fragmentation patterns of (R)-3-(Fluoromethyl)piperidine hydrochloride. The audience is clearly researchers, and we'll be comparing its performance to alternatives, backed up by experimental data. I need to figure out the best approach to organize this comparison guide for maximum clarity and impact for the intended audience.

Outlining Content and Persona

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Comparing Fragmentation Patterns

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Developing Fragmentation Guide

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Detailing Workflow Diagrams

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Confirming Mass Fragmentations

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Comparing Fragmentation Spectra

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Analyzing Fragmentation Methods

Visualizing Fragmentation Details

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Explaining Fragmentation Causality

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Detailing Fragment m/z 56.1

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Validating Neutral Losses

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Validating Breakdown Curves

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The Fluorine Effect in Saturated Heterocycles: A Comparative Guide on (R)-3-(Fluoromethyl)piperidine vs. 3-(Trifluoromethyl)piperidine in Drug Design

As a Senior Application Scientist specializing in medicinal chemistry and fragment-based drug discovery (FBDD), I frequently navigate the delicate balance of optimizing pharmacokinetic (PK) and pharmacodynamic (PD) properties. The piperidine ring is a ubiquitous scaffold in FDA-approved drugs. However, its native basicity (pKa ~11.2) often leads to high lipophilicity at physiological pH, poor membrane permeability, and off-target liabilities such as hERG channel blockade.

Strategic fluorination is our primary tool to modulate these properties. This guide provides an objective, data-driven comparison between two critical building blocks: (R)-3-(Fluoromethyl)piperidine hydrochloride and 3-(trifluoromethyl)piperidine , detailing the causality behind their physicochemical divergence and providing self-validating protocols for their evaluation.

Mechanistic Profiling: The Causality of Fluorination

The decision to incorporate a single fluorine atom versus a trifluoromethyl group fundamentally alters the electronic and steric landscape of the piperidine core.

The Inductive Effect and Basicity (pKa)

The basicity of the piperidine nitrogen is governed by the electron-withdrawing inductive effect (-I) of the adjacent substituents.

• 3-(Trifluoromethyl)piperidine: The group is a powerful electron-withdrawing moiety. Through -bond induction and spatial field effects, it drastically pulls electron density away from the nitrogen. This stabilizes the neutral free base but heavily destabilizes the protonated ammonium state, resulting in a sharp drop in pKa. This modification is highly effective when the goal is to [1].

• (R)-3-(Fluoromethyl)piperidine: The group exerts a much milder inductive pull. The attenuation of basicity is exponential relative to the topological distance from the basic center[2]. Consequently, this mono-fluorinated analog retains a higher pKa, maintaining the amine's ability to act as a strong hydrogen-bond donor/acceptor in the target's binding pocket while slightly improving passive permeability.

Metabolic Stability and the "Dark Side" of Fluorine

While fluorine is generally utilized to block metabolic hotspots, the specific motif chosen dictates the chemical stability of the molecule.

• The Motif: The carbon-fluorine bonds in a trifluoromethyl group are exceptionally strong and sterically shielded, rendering 3-(trifluoromethyl)piperidine highly resistant to cytochrome P450 (CYP) mediated oxidation.

• The Motif: Monofluorinated alkyl groups present a unique vulnerability. As documented in studies regarding the [3], groups can be susceptible to direct nucleophilic displacement or enzymatic defluorination (e.g., glutathionylation). This requires rigorous intrinsic clearance ( ) testing during lead optimization.

Quantitative Data Presentation

The following table summarizes the comparative physicochemical parameters of both scaffolds. Note: Values are representative ranges derived from chemoinformatic predictions and empirical fragment analyses.

Property	(R)-3-(Fluoromethyl)piperidine HCl	3-(Trifluoromethyl)piperidine
Fluorine Count	1 ( )	3 ( )
Inductive Effect (-I)	Mild to Moderate	Strong
Estimated Amine pKa	9.2 – 9.8	7.0 – 8.9
Lipophilicity ( LogP vs H)	Neutral / Slight Decrease	Significant Increase (+0.8 to +1.2)
Metabolic Liability	Susceptible to defluorination/oxidation	Highly stable
Steric Bulk (A-value)	~1.4 kcal/mol	~2.1 kcal/mol
Primary Application	Fine-tuning H-bonding & solubility	hERG mitigation & lipophilic burial

Strategic Decision-Making Workflow

To systematize the selection process between these two analogs, we utilize the following logical decision tree.

Logical decision tree for selecting fluorinated piperidine motifs in drug design.

Self-Validating Experimental Protocols

To ensure scientific integrity, any claims regarding pKa modulation or metabolic stability must be empirically verified using self-validating assay systems. Below are the standardized methodologies employed in our laboratory.

Protocol A: Potentiometric Determination of pKa

Causality Check: Because fluorination alters aqueous solubility, potentiometric titrations are performed using a co-solvent system (methanol/water) with Yasuda-Shedlovsky extrapolation to determine the exact aqueous pKa.

• System Calibration: Calibrate the glass electrode using standard buffers (pH 4.0, 7.0, 10.0) at a constant temperature of 25.0 ± 0.1 °C.

• Control Validation: Titrate a standard sample of unsubstituted piperidine (expected pKa ~11.2) to validate the electrode's response in the alkaline range.

• Sample Preparation: Dissolve 1.0 mM of (R)-3-(Fluoromethyl)piperidine hydrochloride in 0.15 M KCl to maintain constant ionic strength.

• Titration: Titrate with 0.1 M KOH under a nitrogen atmosphere to prevent absorption (which forms carbonic acid and skews alkaline readings).

• Data Analysis: Calculate the pKa from the inflection point of the titration curve using Bjerrum's function.

Protocol B: Microsomal Stability & Intrinsic Clearance ( )

Causality Check: The group is prone to enzymatic degradation. This assay utilizes Human Liver Microsomes (HLM) to quantify the half-life ( ) and intrinsic clearance. Quenching with cold acetonitrile serves a dual purpose: it instantly denatures enzymes to lock the time-point and precipitates proteins to prevent LC-MS column fouling.

Self-validating microsomal stability workflow for evaluating fluorinated piperidines.

Step-by-Step Methodology:

• Preparation: Prepare a 1 µM solution of the test compound (e.g., 3-(trifluoromethyl)piperidine) in 100 mM potassium phosphate buffer (pH 7.4).

• Control Inclusion: Run parallel assays with Verapamil (high clearance positive control) and Warfarin (low clearance negative control) to validate microsomal activity.

• Incubation: Add HLM to a final protein concentration of 0.5 mg/mL. Pre-incubate at 37 °C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding NADPH (final concentration 1 mM).

• Sampling & Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract a 50 µL aliquot and immediately quench into 150 µL of ice-cold acetonitrile containing an internal standard.

• Centrifugation: Centrifuge at 4,000 rpm for 15 minutes at 4 °C to pellet precipitated proteins.

• LC-MS/MS Analysis: Inject the supernatant into the LC-MS/MS system. Plot the natural log of the remaining parent compound area ratio versus time to calculate and .

References

• Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery The Journal of Organic Chemistry - ACS Publications URL
• Effect of Partially Fluorinated N-Alkyl-Substituted Piperidine-2-carboxamides on Pharmacologically Relevant Properties ChemMedChem / PubMed URL
• The Dark Side of Fluorine ACS Medicinal Chemistry Letters URL

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• 2. Effect of Partially Fluorinated N-Alkyl-Substituted Piperidine-2-carboxamides on Pharmacologically Relevant Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Assessing Enantiomeric Excess of (R)-3-(Fluoromethyl)piperidine Hydrochloride Batches: A Comparative Guide

For drug development professionals and synthetic chemists, the accurate determination of enantiomeric excess (ee%) in chiral building blocks is a non-negotiable quality control step. (R)-3-(Fluoromethyl)piperidine is a highly valuable fluorinated secondary amine used in the design of kinase inhibitors and CNS-active therapeutics. However, because it is typically isolated and stored as a hydrochloride salt to prevent volatilization and degradation, assessing its enantiomeric purity presents unique analytical challenges.

This guide objectively compares the three primary analytical modalities used to determine the ee% of (R)-3-(Fluoromethyl)piperidine hydrochloride batches, providing the mechanistic causality behind each method and self-validating experimental protocols to ensure absolute data integrity.

Mechanistic Challenges & Sample Preparation

The hydrochloride salt of a secondary amine cannot be directly analyzed via standard Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) without prior free-basing. The protonated amine lacks the volatility required for GC and exhibits poor solubility in the non-polar deuterated solvents (like CDCl₃) preferred for chiral derivatization in NMR [4].

For High-Performance Liquid Chromatography (HPLC), direct injection of the salt is possible, but it requires highly specific mobile phase buffering (e.g., 0.1% diethylamine) to suppress silanol ionization on the stationary phase. Without this, the protonated amine will irreversibly bind to the column, causing severe peak tailing and artificially skewing the integration of the minor enantiomer. Therefore, selecting the correct sample preparation route is the foundational step of the analysis.

Caption: Workflow for sample preparation and analytical modality selection.

Comparative Analysis of Analytical Modalities

Method A: Direct Chiral HPLC (The Gold Standard)

Mechanism: Chiral HPLC utilizes stationary phases composed of derivatized polysaccharides, such as the amylose tris(3,5-dimethylphenylcarbamate) found in Chiralpak AD-H columns [3]. Enantiomeric separation occurs via the formation of transient diastereomeric complexes. The (R) and (S) enantiomers interact differently with the chiral grooves of the polymer through hydrogen bonding at the carbamate linkage and steric inclusion of the fluoromethyl group. Best For: High-throughput QC release testing. It is non-destructive and highly reproducible.

Method B: ¹⁹F NMR with Mosher's Acid Derivatization

Mechanism: Reacting the free-based piperidine with (S)-α-Methoxy-α-trifluoromethylphenylacetyl chloride ((S)-MTPA-Cl, Mosher's acid chloride) forms stable, covalent diastereomeric amides [2]. Because the analyte contains a fluoromethyl group (-CH₂F) and the derivatizing agent contains a trifluoromethyl group (-CF₃), ¹⁹F NMR can be utilized. This is vastly superior to ¹H NMR because the fluorine spectrum provides sharp, distinct singlets with zero background interference from the piperidine ring protons. Best For: Absolute configuration verification and R&D structural confirmation [1].

Method C: Chiral GC post-Trifluoroacetylation

Mechanism: Free-based secondary amines tail heavily on GC columns due to hydrogen bonding with residual silanols. Derivatization with trifluoroacetic anhydride (TFAA) masks the amine, increasing volatility. Separation is then achieved on a chiral β-cyclodextrin capillary column via inclusion complexation. Best For: Resolving highly complex mixtures where volatile impurities might co-elute in HPLC.

Quantitative Data Comparison

Performance Metric	Chiral HPLC (AD-H)	¹⁹F NMR (Mosher's Amide)	Chiral GC (TFAA deriv.)
Limit of Detection (LOD)	0.05% ee	1.0% ee	0.1% ee
Limit of Quantitation (LOQ)	0.1% ee	2.0% ee	0.5% ee
Typical Analysis Time	15–30 min	5–15 min (post-prep)	20–40 min
Resolution ( Rs​ )	> 2.0	N/A (Baseline resolved)	> 1.5
Sample Required	~1 mg	5–10 mg	< 1 mg

Self-Validating Experimental Protocols

Protocol 1: Free-Basing and Chiral HPLC Analysis

This protocol utilizes a buffered mobile phase approach to ensure sharp peak shapes for the secondary amine.

• Sample Preparation: Dissolve 1.0 mg of (R)-3-(Fluoromethyl)piperidine HCl in 1.0 mL of HPLC-grade Hexane/Isopropanol (90:10 v/v).

• Mobile Phase Preparation: Prepare a mixture of Hexane/Isopropanol (90:10). Add 0.1% (v/v) Diethylamine (DEA) and 0.1% Trifluoroacetic acid (TFA). Causality: The DEA/TFA buffer dynamically masks both the basic silanol sites on the column and the protonated amine, preventing peak tailing and irreversible binding.

• Chromatographic Conditions:

  • Column: Chiralpak AD-H (4.6 x 250 mm, 5 µm) [3].

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

• Self-Validation Checkpoint (System Suitability): Before injecting the batch sample, inject a racemic (R/S)-3-(Fluoromethyl)piperidine standard. The system is only validated if the resolution ( Rs​ ) between the (R) and (S) peaks is ≥1.5 . If Rs​<1.5 , column degradation or mobile phase imbalance has occurred; halt analysis and replace the column.

• Analysis: Inject 10 µL of the batch sample. Calculate ee% via peak area integration: ee%=Area(R)​+Area(S)​Area(R)​−Area(S)​​×100 .

Protocol 2: Mosher's Amide Derivatization for ¹⁹F NMR

This protocol covalently locks the enantiomers into diastereomers for absolute quantification.

• Free-Basing: Suspend 10 mg of the HCl salt batch in 1 mL of Dichloromethane (DCM). Add 1 mL of 1M NaOH (aq) and stir vigorously for 10 minutes. Extract the organic layer, dry over anhydrous Na₂SO₄, and filter [4]. Causality: MTPA-Cl will not react with a protonated amine salt; the free base is strictly required.

• Derivatization: To the DCM solution, add 2.0 equivalents of Pyridine (as an acid scavenger) followed by 1.5 equivalents of (S)-MTPA-Cl. Stir at room temperature for 2 hours.

• Workup: Quench with 0.5 mL of saturated NaHCO₃. Extract the DCM layer, evaporate under a nitrogen stream, and redissolve the residue in 0.6 mL of CDCl₃ [1].

• NMR Acquisition: Acquire a ¹⁹F NMR spectrum (typically at 376 MHz for a 400 MHz spectrometer) with proton decoupling.

• Self-Validation Checkpoint: Inspect the spectrum for a signal corresponding to unreacted (S)-MTPA-Cl (typically around -73 ppm). Causality: If the excess reagent peak is absent, the derivatization may not have gone to completion. Incomplete reactions can cause kinetic resolution artifacts, artificially skewing the ee%. The system validates itself only when both the product diastereomer peaks and a trace of the excess reagent are visible.

• Analysis: Integrate the distinct -CF₃ or -CH₂F signals for the (R,S) and (S,S) diastereomers to calculate the ee% [2].

Method Selection Logic

To ensure laboratory efficiency, the selection of the analytical method should be dictated by the stage of the drug development lifecycle.

Caption: Logical decision tree for selecting the optimal enantiomeric excess determination method.

References

• Thieme E-Books. "Synthesis from Other Amino Compounds."[Link]

• The University of Tokyo. "Development of Novel Heterogeneous Nickel Catalysts Utilizing Mesoporous Silica as a Support Material." [Link]

• Google Patents / Schering Corp. "Process for Resolving Chiral Piperidine Alcohol and Process for Synthesis of Pyrazolo[1,5-a]pyrimidine Derivatives." [Link]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of (R)-3-(Fluoromethyl)piperidine Hydrochloride

This guide provides comprehensive, step-by-step procedures for the proper disposal of (R)-3-(Fluoromethyl)piperidine hydrochloride. Adherence to these protocols is essential for ensuring the safety of laboratory personnel, protecting the environment, and maintaining regulatory compliance. This document moves beyond a simple checklist to explain the rationale behind each step, empowering researchers to make informed safety decisions.

Hazard Identification and Risk Assessment

(R)-3-(Fluoromethyl)piperidine hydrochloride (CAS No. 1241725-60-9) is a substituted piperidine derivative.[1][2] Before handling or disposing of this compound, a thorough understanding of its potential hazards is critical.

According to available safety data, this compound is classified with the following hazards:

• Skin Irritation (Category 2) : Causes skin irritation upon contact.[1][3]

• Serious Eye Irritation (Category 2A) : Causes serious eye irritation.[1][3]

• Specific Target Organ Toxicity — Single Exposure (Category 3) : May cause respiratory irritation.[1][3]

The hydrochloride salt form implies good water solubility. However, its primary classification as a halogenated organic compound dictates its disposal pathway.[4] Pouring this chemical down the drain or disposing of it in general solid waste is strictly prohibited as it can lead to environmental contamination.[5][6][7] The primary and accepted disposal method for this category of chemical is high-temperature incineration by a licensed hazardous waste management facility.[8]

Required Personal Protective Equipment (PPE)

To mitigate the risks of exposure during handling and disposal, the following Personal Protective Equipment (PPE) is mandatory.[3][9]

Equipment	Specification	Purpose
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or tightly sealed safety goggles. A face shield is recommended when handling larger quantities.	Protects eyes from splashes and airborne particles that can cause serious irritation.[10]
Hand Protection	Chemically resistant gloves (e.g., Nitrile, Neoprene). Always check manufacturer compatibility data.	Prevents direct skin contact and subsequent irritation.[9] Gloves should be disposed of as contaminated waste after use.
Body Protection	Flame-resistant laboratory coat.	Protects skin and personal clothing from contamination.[9]
Respiratory Protection	Not typically required for handling small quantities in a well-ventilated area or chemical fume hood. Use a NIOSH-approved respirator if dusts are generated or if working outside of a ventilated enclosure.	Prevents inhalation of airborne particles that may cause respiratory tract irritation.[3]

Waste Segregation and Collection: A Critical Step

Proper segregation at the point of generation is the most critical step in a compliant waste management program.[6] Mixing incompatible waste streams can lead to dangerous chemical reactions and complicates the disposal process.[6]

(R)-3-(Fluoromethyl)piperidine Hydrochloride must be classified and collected as Halogenated Organic Waste .[4]

Protocol for Waste Collection:

• Select an Appropriate Container : Use a designated, leak-proof, and chemically compatible waste container. The container must have a secure, tight-fitting lid.[11]

• Label the Container : Before adding any waste, clearly label the container with "Hazardous Waste," "Halogenated Organic Waste," and the specific chemical name: "(R)-3-(Fluoromethyl)piperidine Hydrochloride."[9] Affix the appropriate hazard pictograms (e.g., GHS07 for irritant).[1]

• Collect the Waste : Carefully transfer the waste chemical into the designated container. If disposing of contaminated items (e.g., weigh boats, gloves, wipes), place them in a separate, clearly labeled solid waste container designated for halogenated waste.

• Maintain a Waste Log : Keep a log of the contents and approximate quantities added to the container. This is often a regulatory requirement.

• Storage : Store the sealed waste container in a designated satellite accumulation area. This area should be away from general lab traffic, well-ventilated, and within secondary containment to manage potential leaks.[11]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for disposing of residual (R)-3-(Fluoromethyl)piperidine hydrochloride and its empty containers.

• Decontamination of Empty Containers :

  • Triple rinse the empty container with a suitable solvent (e.g., methanol or ethanol).

  • Collect the rinsate as Halogenated Organic Waste .[8] Do not pour it down the drain.

  • After triple rinsing, the container can often be managed as non-hazardous waste. Puncture or otherwise deface the container to prevent reuse.[8] Always follow your institution's specific guidelines for rinsed container disposal.

• Preparing Bulk Waste for Disposal :

  • Ensure the halogenated organic waste container is securely sealed and properly labeled with all constituents listed.

  • Leave approximately 10% headspace in liquid waste containers to allow for vapor expansion.[11]

  • Store the container in your lab's designated satellite accumulation area.

• Scheduling a Pickup :

  • Contact your institution's Environmental Health & Safety (EHS) department or the contracted hazardous waste disposal vendor to schedule a pickup.

  • Provide them with the details from your waste container label and log.

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Evacuate and Alert : Alert personnel in the immediate vicinity and evacuate the area if the spill is large or in a poorly ventilated space.

• Don PPE : Before addressing the spill, don the full PPE detailed in Section 2.

• Contain the Spill : For a solid spill, carefully sweep up the material without creating dust.[10] For a liquid spill, cover it with a non-reactive absorbent material (e.g., sand, vermiculite, or a commercial chemical absorbent).[12] Do not use combustible materials like paper towels to absorb large quantities of reactive chemicals.

• Collect the Waste : Carefully scoop the absorbed material and spilled chemical into a designated hazardous waste container.

• Clean the Area : Decontaminate the spill area with a suitable solvent and cleaning materials. Collect all cleaning materials as halogenated hazardous waste.

• Label and Dispose : Seal and label the container as "Halogenated Organic Waste" containing "(R)-3-(Fluoromethyl)piperidine hydrochloride" and the absorbent material. Arrange for disposal through your EHS office.[8]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper handling and disposal of (R)-3-(Fluoromethyl)piperidine hydrochloride waste.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling (R)-3-(Fluoromethyl)piperidine Hydrochloride

As researchers and scientists in the fast-paced world of drug development, our work with novel compounds like (R)-3-(Fluoromethyl)piperidine hydrochloride is critical. However, the integrity of our research and, more importantly, our personal safety, hinges on a deep understanding and rigorous application of safety protocols. This guide moves beyond a simple checklist, offering a comprehensive, experience-driven approach to handling this specific chemical. We will delve into the why behind each recommendation, ensuring that every step you take in the lab is a self-validating system of safety and precision.

Understanding the Compound: A Proactive Risk Assessment

(R)-3-(Fluoromethyl)piperidine hydrochloride (CAS No. 1241725-60-9) is a piperidine derivative, a class of compounds frequently used as building blocks in pharmaceutical synthesis.[1] While its specific toxicological properties are not as extensively documented as more common reagents, the available data and the nature of similar chemical structures demand a cautious and informed approach.

A thorough risk assessment is the foundation of safe handling. Based on available Safety Data Sheets (SDS), the primary hazards associated with this compound are:

• Acute Toxicity (Oral): The compound is harmful if swallowed.[2]

• Skin Irritation: It is classified as a skin irritant.[1]

• Serious Eye Damage/Irritation: It can cause serious eye irritation or damage.[1][2]

• Respiratory Irritation: May cause respiratory irritation upon inhalation of dust or aerosols.[3]

• Aquatic Toxicity: The substance is toxic to aquatic life with long-lasting effects, necessitating mindful disposal.[2]

Hazard Statement	Classification	GHS Pictogram
H302: Harmful if swallowed	Acute Toxicity (Oral), Category 4	GHS07
H315: Causes skin irritation	Skin Irritation, Category 2	GHS07
H319: Causes serious eye irritation	Eye Irritation, Category 2A	GHS07
H335: May cause respiratory irritation	Specific target organ toxicity — single exposure, Category 3	GHS07
H411: Toxic to aquatic life with long lasting effects	Hazardous to the aquatic environment, long-term hazard, Category 2	GHS09

The Core Directive: A Multi-Layered PPE and Engineering Control Strategy

Simply wearing gloves and goggles is insufficient. A robust safety protocol integrates engineering controls with appropriate personal protective equipment. This creates a redundant system where one layer of safety backs up another.

Foundational Engineering Controls: Your First Line of Defense

Before any personal protective equipment is even selected, the work environment must be optimized to minimize exposure.

• Chemical Fume Hood: All handling of (R)-3-(Fluoromethyl)piperidine hydrochloride, especially when dealing with the solid powder, must be conducted within a certified and properly functioning chemical fume hood. This is non-negotiable. The hood's constant airflow contains and exhausts dust and potential vapors, preventing them from entering the laboratory atmosphere and your breathing zone.

• Ventilation: Ensure the laboratory has adequate general ventilation. This helps to dilute any fugitive emissions that might escape primary containment.

• Safety Shower and Eyewash Station: An accessible and regularly tested safety shower and eyewash station are critical. In the event of a significant skin or eye exposure, immediate and prolonged rinsing is the most effective first aid measure.[3]

Personal Protective Equipment: Your Last Line of Defense

PPE is essential, but it should be viewed as the final barrier between you and the chemical, used in conjunction with the engineering controls above.

• Hand Protection:

  • Why: To prevent skin contact, which can cause irritation.[1]

  • What: Nitrile gloves are the standard for handling most laboratory chemicals and are appropriate here. Always inspect gloves for tears or pinholes before use.[4][5]

  • How: Use proper glove removal technique (without touching the glove's outer surface) to avoid cross-contamination.[5] Dispose of contaminated gloves as hazardous waste.[5] For prolonged work, consider double-gloving.

• Eye and Face Protection:

  • Why: This compound is classified as causing serious eye damage/irritation.[1][2] The eyes are particularly vulnerable to chemical splashes and airborne dust.

  • What: At a minimum, wear chemical splash goggles that conform to ANSI Z87.1 or EN 166 standards.[4] A face shield worn over safety glasses is required when there is a significant risk of splashing.

  • How: Ensure goggles provide a complete seal around the eyes. In case of eye contact, rinse cautiously with water for several minutes, removing contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[2][3]

• Skin and Body Protection:

  • Why: To protect skin from accidental spills and contamination.

  • What: A flame-retardant, long-sleeved lab coat is mandatory. For larger quantities or procedures with a higher risk of splashing, a chemical-resistant apron over the lab coat is recommended. Wear closed-toe shoes at all times.

  • How: Keep the lab coat buttoned. Remove contaminated clothing immediately and wash it before reuse.[3]

• Respiratory Protection:

  • Why: To prevent the inhalation of the solid powder, which can cause respiratory irritation.[3]

  • What: Under normal conditions within a fume hood, respiratory protection is not typically required. However, if you are handling large quantities of the powder, if there is a risk of aerosolization outside of a fume hood, or during a spill cleanup, a NIOSH-approved respirator is necessary.[4][5] A P95 or P100 particulate respirator is a suitable choice.[5]

  • How: Ensure you are fit-tested for the specific respirator model you will be using.

Procedural Guidance: From Receipt to Disposal

The following workflow integrates the PPE and engineering controls into a step-by-step operational plan.

Caption: Workflow for Handling (R)-3-(Fluoromethyl)piperidine hydrochloride.

Operational Plan

• Pre-Handling:

  • Review the SDS for (R)-3-(Fluoromethyl)piperidine hydrochloride.

  • Don the core PPE: nitrile gloves, chemical splash goggles, and a buttoned lab coat.

  • Prepare your workspace inside the chemical fume hood. Ensure it is clean and uncluttered.

• Handling:

  • Carefully weigh the solid compound within the fume hood to prevent dust from becoming airborne.

  • When transferring the solid, use a spatula and avoid creating dust clouds.

  • If making a solution, add the solid to the solvent slowly.

• Storage:

  • Keep the container tightly closed when not in use.[2]

  • Store in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizing agents.[6]

Spill and Disposal Plan

• In Case of a Spill:

  • Evacuate non-essential personnel from the immediate area.[2]

  • If the spill is significant, alert your lab manager or safety officer.

  • Wearing appropriate PPE (including respiratory protection), cover the spill with an inert absorbent material like vermiculite or sand.

  • Carefully sweep or scoop up the absorbed material into a designated hazardous waste container.[3][5][6]

  • Clean the spill area thoroughly.

• Waste Disposal:

  • All waste, including leftover chemicals, contaminated gloves, and absorbent materials, must be disposed of as hazardous chemical waste.[2]

  • Place waste in a clearly labeled, sealed container.

  • Follow all local, state, and federal regulations for hazardous waste disposal.[6][7] Do not pour down the drain, as the compound is toxic to aquatic life.[2]

By integrating this expert-level understanding of the risks with a multi-layered system of controls and procedures, you can confidently and safely advance your research. This protocol is not just a set of rules but a framework for responsible science, ensuring that our pursuit of discovery never comes at the cost of our well-being.

References

• Tokyo Chemical Industry. (2025, November 11).
• NextSDS. 3-(fluoromethyl)
• (2025, June 26).
• KISHIDA CHEMICAL CO., LTD. (2023, December 18).
• Material Safety D
• Tokyo Chemical Industry. (2025, November 26).
• Cayman Chemical Co. (2025, January 9). 1-(3-Trifluoromethylphenyl)piperazine (hydrochloride)
• CDH Fine Chemical.
• Thermo Fisher Scientific. (2025, October 24).
• FUJIFILM Wako Chemicals. (2024, September 12).
• Chemos GmbH&Co.KG. (2019, June 24).
• Aaron Chemicals. (2024, November 1).
• Fisher Scientific.
• Australian Government Department of Health. (2016, February 5). Piperidine: Human health tier II assessment.
• Safety D
• Ing. Petr Švec - PENTA s.r.o. (2024, May 7).
• Sigma-Aldrich. (2025, September 22).
• Wood, D. M., Dargan, P. I., Button, J., Holt, D. W., Ovaska, H., Ramsey, J., & Jones, A. L. (2008). Dissociative and sympathomimetic toxicity associated with recreational use of 1-(3-trifluoromethylphenyl) piperazine (TFMPP) and 1-benzylpiperzine (BZP). Journal of medical toxicology : official journal of the American College of Medical Toxicology, 4(4), 254–257.

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